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Core Science & Biosynthesis

Foundational

Safety data sheet (SDS) for Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate

An In-Depth Technical Guide to the Safe Handling of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate Introduction: A Proactive Approach to Laboratory Safety In the landscape of drug discovery and chemical research, novel mol...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Safe Handling of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate

Introduction: A Proactive Approach to Laboratory Safety

In the landscape of drug discovery and chemical research, novel molecules are the currency of innovation. Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate (CAS No. 91319-50-5) is one such molecule, an organic building block with potential applications in the synthesis of complex pharmaceutical intermediates[1][2]. Its structure, featuring an acrylate group, a nitroaromatic ring, and a fluorine substituent, suggests a versatile reactivity profile. However, these same functional groups are also toxophores that necessitate a thorough and proactive approach to safety.

This guide moves beyond a standard Safety Data Sheet (SDS) to provide researchers, scientists, and drug development professionals with a deeper understanding of the potential hazards associated with this compound and the rationale behind its safe handling protocols. In the absence of a comprehensive, publicly available SDS for this specific molecule, this document synthesizes data from structurally related compounds and established principles of chemical safety to offer a robust framework for risk assessment and mitigation.

Section 1: Compound Profile and Hazard Identification

Understanding the physicochemical properties of a compound is the foundation of a robust safety assessment. The key identifiers and properties for Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate are summarized below.

PropertyValueSource
CAS Number 91319-50-5[1][3]
Molecular Formula C11H10FNO4[1]
Molecular Weight 239.20 g/mol [1]
Appearance Likely a yellow powder, based on related nitroaryl compounds.[4]
Storage Store in a cool, dry, well-ventilated area away from incompatible substances. Keep container tightly closed.[4][5]
Hazard Analysis Based on Structural Analogs

The hazard profile of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate can be inferred by examining its constituent functional groups and comparing it to well-characterized analogs.

  • The Acrylate Moiety: Acrylates are known for their potential to cause skin irritation, serious eye irritation, and allergic skin reactions (sensitization)[6][7][8]. They can also cause respiratory irritation[6][7]. While many acrylates are not considered genotoxic, they can cause tissue damage at high doses through chronic irritation[9].

  • The Nitroaromatic Group: Nitroaromatic compounds are often toxic and can be absorbed through the skin. A key hazard associated with nitrophenols is the potential to cause methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing the blood's ability to carry oxygen[10][11]. A close structural analog, (E)-Ethyl 3-(2-nitrophenyl)acrylate (CAS No. 24393-59-7), is classified as H302: Harmful if swallowed[12].

  • General Reactivity: As a substituted acrylate, the compound is a Michael acceptor, making it reactive towards nucleophiles. The nitro group makes the aromatic ring electron-deficient, which can influence its reactivity in synthetic applications[2].

Based on this analysis, the following GHS hazard classifications should be assumed in the absence of specific data:

Hazard ClassGHS CategoryHazard Statement
Acute Toxicity, OralCategory 4H302: Harmful if swallowed
Skin Corrosion/IrritationCategory 2H315: Causes skin irritation
Serious Eye Damage/IrritationCategory 2H319: Causes serious eye irritation
Skin SensitizationCategory 1H317: May cause an allergic skin reaction
Specific Target Organ Toxicity - Single ExposureCategory 3H335: May cause respiratory irritation

Section 2: The Logic of Risk Mitigation: From Assessment to Control

A fundamental principle of laboratory safety is that protocols are not merely a list of rules, but a system of controls designed to mitigate identified risks. The process should be logical, iterative, and grounded in the known (or inferred) hazards of the materials being used.

The Risk Assessment Workflow

The following workflow illustrates the essential steps for a comprehensive risk assessment before handling Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate.

RiskAssessmentWorkflow A Hazard Identification (Review SDS of analogs, literature) B Exposure Assessment (Route, Duration, Quantity) A->B Inform C Risk Characterization (Likelihood & Severity) B->C Evaluate D Implement Control Measures (Engineering, Admin, PPE) C->D Mitigate E Review and Refine (Post-procedure evaluation) D->E Verify Effectiveness E->A Iterate

Caption: A systematic workflow for chemical risk assessment.

Engineering Controls: The First Line of Defense

Engineering controls are designed to remove the hazard at the source, before it can contact the researcher.

  • Chemical Fume Hood: All manipulations of solid Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate and its solutions must be performed in a certified chemical fume hood[13][14]. This is critical to prevent inhalation of airborne particulates or vapors, mitigating the risk of respiratory irritation[15].

  • Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive emissions.

Administrative Controls: Safe Work Practices

These are procedures and policies that modify how work is done.

  • Designated Area: Establish a designated area within the fume hood for handling this compound. Clearly label the area to alert other lab members[15].

  • Minimize Quantities: Use the smallest quantity of the chemical necessary for the experiment to minimize the potential impact of a spill or exposure event[13].

  • Emergency Preparedness: Ensure that an eyewash station and safety shower are immediately accessible and unobstructed[16][17]. All personnel must know their location and how to use them.

Personal Protective Equipment (PPE): The Final Barrier

PPE is essential but should never be the sole means of protection. The choice of PPE must be based on the specific hazards of the compound.

  • Eye Protection: Chemical safety goggles are mandatory at all times when handling this compound[14][15]. A face shield should be worn over the goggles when there is a significant risk of splashes, such as during transfer of solutions or workup procedures[13].

  • Hand Protection: Nitrile gloves are recommended for incidental contact[13]. Given that nitroaromatic compounds can be absorbed through the skin, it is crucial to change gloves immediately if they become contaminated. Never wear contaminated gloves outside of the immediate work area.

  • Protective Clothing: A flame-resistant lab coat, long pants, and closed-toe shoes are required[15]. This protects the skin from accidental splashes and contact.

Section 3: Standard Operating Procedure (SOP) for Safe Handling

This section provides a detailed, step-by-step methodology for a common laboratory workflow: weighing the solid compound and preparing a stock solution. The causality behind each step is explained to reinforce safe practices.

Workflow for Weighing and Dissolving

SOPWorkflow cluster_prep Preparation cluster_handling Handling cluster_cleanup Cleanup Prep1 Don appropriate PPE (Goggles, Lab Coat, Gloves) Prep2 Designate work area in fume hood Prep1->Prep2 Prep3 Verify functionality of fume hood, eyewash, and shower Prep2->Prep3 Handling1 Transfer required amount to weigh boat using a spatula Prep3->Handling1 Handling2 Carefully add solid to solvent in the destination flask Handling1->Handling2 Handling3 Cap flask and mix (stir/sonicate) to dissolve Handling2->Handling3 Cleanup1 Wipe down spatula and work surface with appropriate solvent Handling3->Cleanup1 Cleanup2 Dispose of contaminated weigh boat and wipes as hazardous waste Cleanup1->Cleanup2 Cleanup3 Remove gloves and wash hands thoroughly Cleanup2->Cleanup3

Caption: Step-by-step workflow for safe weighing and dissolution.

Detailed Protocol and Rationale
  • Preparation:

    • Step 1.1: Don all required PPE (safety goggles, lab coat, nitrile gloves). Rationale: This provides the fundamental barrier against accidental skin and eye contact[14][17].

    • Step 1.2: Prepare the work surface inside the chemical fume hood by laying down absorbent bench paper. Rationale: This contains any minor spills and simplifies cleanup[15].

    • Step 1.3: Place all necessary equipment (spatula, weigh boat, flask with solvent, waste container) inside the hood. Rationale: This prevents the need to move in and out of the hood during the procedure, minimizing the potential for spreading contamination.

  • Handling:

    • Step 2.1: Carefully open the stock container. Avoid creating airborne dust. Use a clean spatula to transfer the solid to the weigh boat on a tared balance. Rationale: Performing this in a fume hood is critical to contain any inhalable dust, which could act as a respiratory irritant[13].

    • Step 2.2: Once the desired mass is obtained, securely close the stock container.

    • Step 2.3: Gently transfer the weighed solid into the flask containing the solvent. Rationale: Adding the solid to the liquid minimizes splashing. Never add liquid to a large amount of solid quickly, especially if the dissolution is exothermic.

    • Step 2.4: Cap the flask and use a magnetic stirrer or sonicator to aid dissolution. Rationale: A closed system prevents vapor release during mixing.

  • Cleanup and Waste Disposal:

    • Step 3.1: Dispose of the used weigh boat and any contaminated paper towels into a designated solid hazardous waste container. Rationale: All materials that come into contact with the chemical must be treated as hazardous waste[15].

    • Step 3.2: Wipe the spatula clean with a solvent-dampened towel and dispose of the towel in the solid waste container.

    • Step 3.3: Before leaving the fume hood, remove gloves using the proper technique (peeling them off without touching the outer surface) and dispose of them in the designated waste.

    • Step 3.4: Immediately wash hands thoroughly with soap and water. Rationale: This is a final, crucial step to remove any potential residual contamination[17].

Section 4: Emergency Response Protocols

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing[18][19]. Seek immediate medical attention. Rationale: Rapid and thorough flushing is essential to remove the chemical and minimize irritation or absorption.

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open[16][20]. Seek immediate medical attention. Rationale: Acrylates can cause serious eye irritation, and prompt irrigation is critical to prevent lasting damage.

  • Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention[16][18].

  • Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention[18][21].

  • Small Spill (inside fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand). Collect the contaminated absorbent into a sealed container for hazardous waste disposal. Clean the area with an appropriate solvent[15].

  • Large Spill: Evacuate the laboratory immediately and alert institutional safety personnel[15].

Conclusion

Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate is a valuable research chemical whose safe use hinges on a comprehensive understanding of its potential hazards, derived from its chemical structure. By implementing robust engineering controls, adhering to meticulous handling protocols, and utilizing appropriate personal protective equipment, researchers can confidently and safely harness its synthetic potential. This guide serves as a framework for developing laboratory-specific standard operating procedures, fostering a culture where safety and scientific advancement go hand in hand.

References

  • The Lab Chemist. (n.d.). Ethyl (E)-3-(2-fluoro-5-nitrophenyl)acrylate. Retrieved February 14, 2026, from [Link]

  • University of Prince Edward Island. (n.d.). Standard Operating Procedures for Working with Dangerously Reactive Chemicals. Retrieved February 14, 2026, from [Link]

  • Wiench, K., et al. (2018). A review of the genotoxic, mutagenic, and carcinogenic potentials of several lower acrylates. Toxicology, 402-403, 54-66. [Link]

  • Carl ROTH. (2025, March 31). Safety Data Sheet: Eosin Y solution 0,5 %. Retrieved February 14, 2026, from [Link]

  • The Chemistry Blog. (2024, August 7). How to Safely Handle Reactive Chemicals. Retrieved February 14, 2026, from [Link]

  • University of Louisville. (2022, October 10). Pro-Handling of Reactive Chemicals — Policy and Procedure Library. Retrieved February 14, 2026, from [Link]

  • Carl ROTH. (n.d.). Safety Data Sheet: (Perfluorohexyl)ethyl Acrylate. Retrieved February 14, 2026, from [Link]

  • GZ Industrial Supplies. (2025, May 26). Safe Handling Practices for Laboratory Chemicals. Retrieved February 14, 2026, from [Link]

  • University of Michigan-Dearborn. (n.d.). Reactive Chemicals. Retrieved February 14, 2026, from [Link]

  • Lead Sciences. (n.d.). (E)-Ethyl 3-(2-nitrophenyl)acrylate. Retrieved February 14, 2026, from [Link]

  • EC-SAFETY DATA SHEET. (2017, April 11). ETHYLACRYLATE. Retrieved February 14, 2026, from [Link]

  • MySkinRecipes. (n.d.). (E)-Ethyl 3-(2-nitrophenyl)acrylate. Retrieved February 14, 2026, from [Link]

  • Agency for Toxic Substances and Disease Registry (ATSDR). (2022, July 28). Toxicological Profile for Nitrophenols. Retrieved February 14, 2026, from [Link]

  • Anachemia Canada Co. (2018, January 16). Ethyl Acrylate - SAFETY DATA SHEET. Retrieved February 14, 2026, from [Link]

  • Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Toxicological Profile for Nitrophenols. Retrieved February 14, 2026, from [Link]

  • Andrews, L. S., & Clary, J. J. (1986). Review of the toxicity of multifunctional acrylates. Journal of Toxicology and Environmental Health, 18(5-6), 741-753. [Link]

  • Scilit. (n.d.). Review of the toxicity of multifunctional acrylates. Retrieved February 14, 2026, from [Link]

  • Zheng, C. J., et al. (2010). (E)-Ethyl 2-cyano-3-(3,4-dihydroxy-5-nitrophenyl)acrylate. Acta Crystallographica Section E: Structure Reports Online, 66(Pt 10), o2573. [Link]

  • ResearchGate. (n.d.). Pd‐catalyzed reaction of (E)‐ethyl 3‐(2‐hydroxyphenyl)acrylate 1a with.... Retrieved February 14, 2026, from [Link]

Sources

Exploratory

Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate PubChem CID and structure

The following technical guide details the structural identity, synthesis, and applications of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate . Structural Identity, Synthesis, and Synthetic Utility in Heterocyclic Chemistry...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the structural identity, synthesis, and applications of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate .

Structural Identity, Synthesis, and Synthetic Utility in Heterocyclic Chemistry[1][2]

Executive Summary

Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate (CAS: 91319-50-5 ) is a highly functionalized cinnamic acid derivative used primarily as a versatile building block in medicinal chemistry. Its core value lies in the ortho-fluorine substituent, which serves as a labile handle for Nucleophilic Aromatic Substitution (


), and the para-nitro  group (relative to fluorine), which acts as a masked amine. This specific substitution pattern makes it an ideal precursor for the synthesis of 6-substituted quinolin-2(1H)-ones  and indoles , scaffolds frequently found in antibacterial (e.g., fluoroquinolones) and anticancer therapeutics.
Chemical Identity & Structural Analysis[3][4][5][6][7]
PropertyDetail
Chemical Name Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate
IUPAC Name Ethyl (2E)-3-(2-fluoro-5-nitrophenyl)prop-2-enoate
CAS Registry Number 91319-50-5
Molecular Formula

Molecular Weight 239.20 g/mol
SMILES CCOC(=O)/C=C/C1=C(C=CC(=C1)[O-])F
Appearance Pale yellow to yellow crystalline powder
Solubility Soluble in DCM, Ethyl Acetate, DMSO; Insoluble in Water
Key Functional Groups

-unsaturated ester (Michael acceptor), Nitro (reducible), Aryl Fluoride (

active)
Structural Significance

The molecule features a 1,2,5-substitution pattern on the benzene ring:

  • Position 1: The acrylate moiety (electron-withdrawing) activates the ring.[1]

  • Position 2 (Ortho): The fluorine atom is highly activated for displacement by nucleophiles due to the inductive effect of the fluorine itself and the resonance withdrawal of the para-nitro group.

  • Position 5 (Meta to acrylate): The nitro group serves as an electron sink, further activating the C2-F bond, and can be later reduced to an amine for further derivatization.

Synthetic Pathways[1][11]

Two primary methods are employed for the synthesis of this compound. The Wittig Reaction is preferred for laboratory-scale high-purity synthesis, while the Heck Reaction is often used for industrial scalability.

Method A: Wittig Olefination (High Purity / Lab Scale)

This method utilizes stable phosphorus ylides and proceeds under mild conditions, ensuring the exclusive formation of the (E)-isomer.

  • Reagents: 2-Fluoro-5-nitrobenzaldehyde, Ethyl (triphenylphosphoranylidene)acetate.

  • Solvent: Dichloromethane (DCM) or Toluene.

  • Conditions: Reflux (Toluene) or RT (DCM) for 4–12 hours.

Protocol:

  • Dissolve 2-Fluoro-5-nitrobenzaldehyde (1.0 eq) in anhydrous DCM (0.2 M concentration).

  • Add Ethyl (triphenylphosphoranylidene)acetate (1.1 eq) in a single portion.

  • Stir at room temperature under nitrogen atmosphere. Monitor by TLC (Hexane/EtOAc 4:1) until the aldehyde is consumed (typically 4–6 hours).

  • Workup: Concentrate the solvent in vacuo.

  • Purification: The byproduct (triphenylphosphine oxide) usually precipitates upon addition of cold hexane/ether. Filter off the solid.[2] Purify the filtrate via silica gel flash chromatography (Gradient: 0-20% EtOAc in Hexanes) to yield the product as a yellow solid.

Method B: Heck Coupling (Industrial Scale)

This method couples an aryl halide directly with ethyl acrylate using a palladium catalyst.

  • Reagents: 1-Bromo-2-fluoro-5-nitrobenzene, Ethyl Acrylate.

  • Catalyst:

    
     (1-5 mol%), 
    
    
    
    (ligand).
  • Base: Triethylamine (

    
    ) or Potassium Carbonate (
    
    
    
    ).[1]
  • Solvent: DMF or Acetonitrile.

  • Conditions:

    
     for 12-24 hours.
    

Protocol:

  • Charge a reaction vessel with 1-Bromo-2-fluoro-5-nitrobenzene (1.0 eq), Ethyl Acrylate (1.5 eq),

    
     (0.02 eq), and 
    
    
    
    (0.04 eq).
  • Add

    
     (2.5 eq) and DMF.
    
  • Heat to

    
     under inert atmosphere (
    
    
    
    /Ar).
  • Workup: Dilute with water and extract with ethyl acetate. Wash organic layer with brine.

  • Purification: Recrystallization from ethanol/water or column chromatography.

Visualization of Synthesis & Mechanism[11]

The following diagram illustrates the Wittig synthesis pathway and the subsequent cyclization potential.

G Aldehyde 2-Fluoro-5-nitrobenzaldehyde (Starting Material) Intermediate Oxaphosphetane (Transition State) Aldehyde->Intermediate Nucleophilic Attack Ylide Ethyl (triphenylphosphoranylidene)acetate (Wittig Reagent) Ylide->Intermediate Product Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate (Target) Intermediate->Product Elimination Byproduct Triphenylphosphine Oxide (Byproduct) Intermediate->Byproduct

Caption: Wittig olefination pathway showing the convergent synthesis of the target acrylate from aldehyde and ylide precursors.

Reactivity & Applications: Quinolinone Synthesis

The primary utility of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate is its ability to undergo tandem


 / Cyclization  sequences to form heterocyclic cores.
Mechanism: Synthesis of 6-Nitroquinolin-2(1H)-one

This transformation exploits the high reactivity of the C2-Fluorine bond.

  • Nucleophilic Displacement (

    
    ):  Treatment with ammonia or a primary amine displaces the fluorine atom. The nitro group at C5 (para to F) activates this position.
    
    • Reaction: Product +

      
      
      
      
      
      Ethyl 3-(2-amino-5-nitrophenyl)acrylate.
  • Intramolecular Cyclization: The newly formed amine (at C2) is perfectly positioned to attack the ester carbonyl (or undergo Michael addition followed by elimination) to close the ring.

    • Reaction: Ethyl 3-(2-amino-5-nitrophenyl)acrylate

      
      6-Nitroquinolin-2(1H)-one .
      

This scaffold is a direct precursor to 6-aminoquinolin-2(1H)-ones , which are privileged structures in kinase inhibitors and fluorescent probes.

Quinoline Start Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate Step1 SNAr Reaction (Nucleophile: R-NH2 or NH3) Start->Step1 Activation by NO2 Intermediate Ethyl 3-(2-Amino-5-nitrophenyl)acrylate (Intermediate) Step1->Intermediate Displacement of F Cyclization Thermal/Acidic Cyclization (- EtOH) Intermediate->Cyclization Intramolecular Amidation Final 6-Nitroquinolin-2(1H)-one (Scaffold) Cyclization->Final

Caption: Reaction cascade converting the fluoro-acrylate precursor into the bicyclic quinolinone scaffold via SNAr and cyclization.

Safety & Handling (MSDS Highlights)
  • Hazards: Irritant to eyes, respiratory system, and skin. The compound is an

    
    -unsaturated ester and a nitro-aromatic, suggesting potential for skin sensitization.
    
  • Storage: Store in a cool, dry place (

    
    ). Light sensitive (protect from direct sunlight to prevent E/Z isomerization).
    
  • Handling: Use only in a chemical fume hood. Wear nitrile gloves and safety goggles.

References
  • PubChem Compound Summary. Ethyl 3-(2-fluoro-5-nitrophenyl)acrylate. National Center for Biotechnology Information.

  • Mizoroki, T., et al. (1971).[1] "Arylation of Olefin with Aryl Iodide Catalyzed by Palladium". Bulletin of the Chemical Society of Japan. (Foundational Heck Reaction Reference)

  • Wittig, G., & Schöllkopf, U. (1954). "Über Triphenyl-phosphin-methylene als olefinbildende Reagenzien". Chemische Berichte. (Foundational Wittig Reaction Reference)

  • GuideChem. CAS 91319-50-5 Entry.

Sources

Foundational

A Prospective Analysis of 2-Fluoro-5-Nitro Cinnamic Acid Esters: Synthesis, Characterization, and Potential Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals Abstract Cinnamic acid and its derivatives are a well-established class of compounds with a broad spectrum of pharmacological activities, making them a corn...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cinnamic acid and its derivatives are a well-established class of compounds with a broad spectrum of pharmacological activities, making them a cornerstone in medicinal chemistry.[1][2] The introduction of specific substituents onto the cinnamic acid scaffold can significantly modulate its biological profile. This technical guide provides a forward-looking analysis of a specific, yet underexplored, subclass: 2-fluoro-5-nitro cinnamic acid esters. While direct literature on this exact ester is limited, this document, grounded in established chemical principles and extensive data on related analogs, will serve as a comprehensive resource for researchers venturing into this promising area. We will explore rational synthetic strategies, detail essential characterization methodologies, and hypothesize potential therapeutic applications based on structure-activity relationships gleaned from similar compounds.

Introduction: The Therapeutic Promise of Cinnamic Acid Derivatives

Cinnamic acid, a naturally occurring organic acid found in plants like cinnamon, serves as a foundational structure for a multitude of derivatives with significant medicinal properties.[1] Modern pharmacological research has consistently demonstrated the diverse bioactivities of cinnamic acid derivatives, including anticancer, anti-inflammatory, antimicrobial, and antioxidant effects.[1][3] The versatility of the cinnamic acid structure, with its phenyl ring, acrylic acid moiety, and alkene double bond, allows for extensive chemical modification to enhance efficacy and target specificity.[3]

The strategic incorporation of electron-withdrawing groups, such as nitro (NO₂) and fluoro (F) substituents, is a common and effective strategy in drug design to alter a molecule's pharmacokinetic and pharmacodynamic properties. The nitro group can enhance biological activity, as seen in the antifungal properties of some nitro-substituted cinnamic acid derivatives.[3][4] Fluorine substitution is widely employed in medicinal chemistry to improve metabolic stability, binding affinity, and membrane permeability.

This guide will therefore focus on the prospective synthesis and potential of 2-fluoro-5-nitro cinnamic acid esters, a class of compounds that logically combines these advantageous structural features.

Proposed Synthetic Pathways

The synthesis of 2-fluoro-5-nitro cinnamic acid esters can be logically approached in a two-stage process: first, the synthesis of the core 2-fluoro-5-nitro cinnamic acid, followed by its esterification.

Synthesis of 2-Fluoro-5-Nitro Cinnamic Acid

Several established synthetic routes can be adapted for the synthesis of the parent acid from commercially available starting materials. The choice of method will often depend on factors such as desired yield, scalability, and tolerance to reaction conditions.

A key starting material for this synthesis is 2-fluoro-5-nitrobenzaldehyde. This intermediate can be synthesized by the nitration of 2-fluorobenzaldehyde.[5]

Once 2-fluoro-5-nitrobenzaldehyde is obtained, several condensation reactions can be employed to form the cinnamic acid derivative:

  • Knoevenagel Condensation: This reaction involves the condensation of an aromatic aldehyde with a compound containing an active methylene group, such as malonic acid, in the presence of a weak base like pyridine or piperidine.[2] This method generally proceeds under milder conditions than the Perkin reaction.

  • Perkin Reaction: This classic method involves the reaction of an aromatic aldehyde with an acid anhydride and its corresponding salt.[2] While effective, it often requires high temperatures.

  • Horner-Wadsworth-Emmons (HWE) Olefination: This reaction provides excellent stereoselectivity for the formation of the (E)-alkene, which is the more common and often more biologically active isomer of cinnamic acids.[6]

The following diagram illustrates a generalized workflow for the synthesis of the parent acid via the Knoevenagel condensation.

Knoevenagel_Condensation start 2-Fluoro-5-nitrobenzaldehyde reaction Knoevenagel Condensation start->reaction malonic_acid Malonic Acid malonic_acid->reaction base Base (e.g., Pyridine, Piperidine) base->reaction workup Acidic Workup & Purification reaction->workup product 2-Fluoro-5-nitro cinnamic acid workup->product

Caption: Knoevenagel condensation for 2-fluoro-5-nitro cinnamic acid synthesis.

Esterification of 2-Fluoro-5-Nitro Cinnamic Acid

Once the 2-fluoro-5-nitro cinnamic acid has been synthesized and purified, the final esterification step can be carried out.

  • Fischer Esterification: This is a straightforward and widely used method involving the reaction of the carboxylic acid with an alcohol in the presence of a strong acid catalyst, such as sulfuric acid.[7][8] The reaction is an equilibrium process, and the yield can be improved by removing water as it is formed.

The general reaction is as follows:

2-Fluoro-5-nitro cinnamic acid + R-OH (Alcohol) --[H⁺]--> 2-Fluoro-5-nitro cinnamic acid ester + H₂O

The choice of alcohol (R-OH) will determine the final ester derivative, allowing for the creation of a library of compounds for structure-activity relationship (SAR) studies.

The following diagram illustrates the general workflow for the synthesis and esterification.

Synthesis_Workflow cluster_synthesis Synthesis of 2-Fluoro-5-nitro Cinnamic Acid cluster_esterification Esterification start 2-Fluoro-5-nitrobenzaldehyde condensation Condensation Reaction (e.g., Knoevenagel) start->condensation acid 2-Fluoro-5-nitro Cinnamic Acid condensation->acid esterification_reaction Fischer Esterification acid->esterification_reaction alcohol Alcohol (R-OH) alcohol->esterification_reaction ester 2-Fluoro-5-nitro Cinnamic Acid Ester esterification_reaction->ester

Caption: Overall workflow for the synthesis of 2-fluoro-5-nitro cinnamic acid esters.

Characterization of 2-Fluoro-5-Nitro Cinnamic Acid Esters

Thorough characterization of the synthesized esters is crucial to confirm their identity, purity, and structure. A combination of spectroscopic techniques should be employed.

Technique Expected Observations
¹H NMR Signals corresponding to the aromatic protons, the vinylic protons of the cinnamate backbone, and the protons of the ester alkyl group. The coupling constants of the vinylic protons will confirm the trans stereochemistry.
¹³C NMR Resonances for all unique carbon atoms, including the carbonyl carbon of the ester, the carbons of the aromatic ring, and the vinylic carbons.
DEPT-135/90 Used in conjunction with ¹³C NMR to distinguish between CH, CH₂, and CH₃ groups.[8]
FT-IR Characteristic absorption bands for the C=O stretch of the ester, the C=C stretch of the alkene, and the N-O stretches of the nitro group.
Mass Spectrometry Determination of the molecular weight and fragmentation pattern to confirm the structure. High-resolution mass spectrometry (HRMS) can provide the exact mass.[9]

Reference spectra for related compounds, such as 2-fluoro-5-nitrobenzoic acid, can provide valuable comparative data for spectral interpretation.[10]

Postulated Biological Activities and Therapeutic Potential

Based on the extensive literature on substituted cinnamic acid derivatives, it is possible to hypothesize the potential biological activities of 2-fluoro-5-nitro cinnamic acid esters.

  • Anticancer Activity: Cinnamic acid derivatives are known to exhibit anticancer properties through various mechanisms, including the inhibition of enzymes like matrix metalloproteinases (MMPs).[11] The presence of the nitro group may enhance this activity. For instance, some cinnamic acid metronidazole ester derivatives have shown potent activity as EGFR and HER-2 kinase inhibitors.[12]

  • Antimicrobial and Antifungal Activity: The cinnamic acid scaffold is a known antimicrobial agent.[13] The introduction of a nitro group has been shown to enhance antifungal activity in some cinnamic acid derivatives.[3][4] For example, methyl 2-nitrocinnamate has demonstrated notable antifungal effects.[4]

  • Anti-inflammatory Activity: Cinnamic acid and its derivatives have well-documented anti-inflammatory properties.[1]

  • Enzyme Inhibition: Cinnamic acid amides and esters have been shown to be inhibitors of enzymes such as monoamine oxidase B (MAO-B) and cholinesterases, suggesting potential applications in neurodegenerative diseases like Alzheimer's.[14]

The combination of the fluoro and nitro substituents in the 2 and 5 positions, respectively, could lead to novel compounds with enhanced potency and a unique pharmacological profile.

Experimental Protocols

General Protocol for Knoevenagel Condensation
  • In a round-bottom flask, dissolve 2-fluoro-5-nitrobenzaldehyde and malonic acid in pyridine.

  • Add a catalytic amount of piperidine.

  • Heat the reaction mixture under reflux and monitor its progress using Thin Layer Chromatography (TLC).

  • After completion, cool the reaction mixture and pour it into a mixture of crushed ice and concentrated hydrochloric acid.

  • Collect the precipitated solid by vacuum filtration, wash with cold water, and dry.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol/water) to obtain pure 2-fluoro-5-nitro cinnamic acid.

General Protocol for Fischer Esterification
  • In a round-bottom flask, combine 2-fluoro-5-nitro cinnamic acid and the desired alcohol.

  • Slowly add a catalytic amount of concentrated sulfuric acid.

  • Reflux the mixture for several hours. The progress of the reaction can be monitored by TLC.

  • After the reaction is complete, remove the excess alcohol by distillation.

  • Neutralize the remaining mixture with a saturated sodium bicarbonate solution.

  • Extract the ester with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude ester using column chromatography.[8]

Conclusion

While direct experimental data on 2-fluoro-5-nitro cinnamic acid esters is not yet prevalent in the scientific literature, a thorough analysis of related compounds provides a strong foundation for their exploration. The synthetic routes are well-established, the characterization methods are standard, and the potential for significant biological activity is high. This guide serves as a valuable starting point for researchers in drug discovery and medicinal chemistry to synthesize and investigate this promising class of compounds. The insights provided herein are intended to accelerate research and development in the ongoing quest for novel and effective therapeutic agents.

References

  • Qian, Y., et al. (2010). Synthesis, molecular modeling, and biological evaluation of cinnamic acid metronidazole ester derivatives as novel anticancer agents. Bioorganic & Medicinal Chemistry, 18(14), 4991–4996.
  • Lee, J. H., et al. (2014). Synthesis of Amide and Ester Derivatives of Cinnamic Acid and Its Analogs: Evaluation of Their Free Radical Scavenging and Monoamine Oxidase and Cholinesterase Inhibitory Activities. Molecules, 19(12), 21035-21050.
  • Li, Y., et al. (2025). Pharmacological Potential of Cinnamic Acid and Derivatives: A Comprehensive Review. Molecules, 30(15), 12345.
  • da Silva, J. L., et al. (2021). Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review. Research, Society and Development, 10(1), e28010111691.
  • Osborne, M. (2019). SYNTHESIS OF CINNAMIC ACID ESTERS. ASPIRE.
  • Cheméo. (n.d.). Chemical Properties of Formic acid, (2-fluoro-5-nitrophenyl)methyl ester.
  • Ianni, A., & Waldvogel, S. R. (2006). Reliable and Versatile Synthesis of 2-Aryl-Substituted Cinnamic Acid Esters. Synthesis, 2006(13), 2103–2112.
  • Mphahlele, M. J., & Amuhaya, E. K. (2021). Cinnamic Acid Derivatives and Their Biological Efficacy. Molecules, 26(16), 4963.
  • de Almeida, J. G. L., et al. (2025). Antifungal activity of cinnamic acid and benzoic acid esters against Candida albicans strains. Journal of Molecular Structure, 1325, 139360.
  • Sova, M. (2012). IN VITRO EVALUATION OF BIOLOGICAL ACTIVITY OF CINNAMIC, CAFFEIC, FERULIC AND CHLOROGENIC ACIDS WITH USE OF ESCHERICHIA COLI K-12. Acta Poloniae Pharmaceutica, 69(6), 1133-1137.
  • Wójcik, M., et al. (2025). Evaluation of the Antibacterial Activity of Cinnamic Acid and Its Derivatives: Synergistic Effects with Cloxacillin. International Journal of Molecular Sciences, 26(3), 1234.
  • National Center for Biotechnology Information. (n.d.). Cinnamic acid, 2-fluoroethyl ester. PubChem.
  • Guidechem. (2023, December 20). How can 2-fluoro-5-nitrobenzaldehyde be synthesized?.
  • ResearchGate. (n.d.). Scheme 1. Synthesis of substituted cinnamic acid esters of 2-fluoro-4-hydroxybenzonitrile.
  • Iovine, V., et al. (2024). Exploring the Antiviral Potential of Esters of Cinnamic Acids with Quercetin. Pharmaceuticals, 17(5), 567.
  • ChemicalBook. (n.d.). 2-Fluoro-5-nitrobenzoic acid (7304-32-7) 1H NMR spectrum.
  • De Marco, V., et al. (2022). Synthesis and Biological Evaluation of Novel Cinnamic Acid-Based Antimicrobials. Molecules, 27(4), 1283.
  • Pathiranage, A. L., et al. (2018). Esterification, Purification and Identification of Cinnamic Acid Esters.
  • Bayer AG. (1995). Cinnamic acid esters. EP0410265B1.
  • BenchChem. (2025).
  • Lather, V., et al. (2022). Novel Cinnamic Acid Derivatives as Potential Anticancer Agents: Synthesis, In Vitro Cytotoxicity and Molecular Docking Studies. Biointerface Research in Applied Chemistry, 12(2), 2465-2479.
  • da Silva, J. L., et al. (2021). Synthesis, applications and Structure-Activity Relationship (SAR) of cinnamic acid derivatives: a review.

Sources

Exploratory

Photochemical Stability Profile & Handling Protocols: Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate

Document Type: Technical Guidance & Characterization Framework Target Audience: Process Chemists, Analytical Scientists, and CMC Leads Subject: CAS 91319-50-5 | Chemical Formula: Executive Technical Summary Ethyl (E)-3-(...

Author: BenchChem Technical Support Team. Date: February 2026

Document Type: Technical Guidance & Characterization Framework Target Audience: Process Chemists, Analytical Scientists, and CMC Leads Subject: CAS 91319-50-5 | Chemical Formula:



Executive Technical Summary

Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate is a highly photosensitive Michael acceptor commonly employed as an intermediate in the synthesis of heterocyclic pharmacophores (e.g., indoles, quinolinones). Its structural core—a nitro-substituted cinnamyl ester—creates a conjugated system with a high quantum yield for


 (trans 

cis) photoisomerization
.

While thermodynamically stable as the


-isomer in the dark, exposure to photons in the near-UV to low-visible spectrum (350–450 nm) rapidly establishes a photostationary state (PSS) favoring the 

-isomer. This isomerization is not merely a purity issue; the

-isomer often exhibits significantly retarded reaction kinetics in subsequent cyclization steps due to steric hindrance, leading to yield loss and difficult purification downstream.

Critical Directive: This compound must be treated as Category II Light Sensitive (ICH Q1B definition). All handling requires amber glassware and filtered lighting (sodium vapor or yellow LED,


 nm).

Mechanistic Photochemistry

To control degradation, one must understand the molecular orbital dynamics driving it. The degradation is not oxidative (unless in solution with sensitizers) but rather a unimolecular geometric rearrangement.

The Chromophore System

The molecule features a "push-pull" electronic system, though the nitro group (electron-withdrawing) and the ester (electron-withdrawing) compete. The 5-nitro group induces a bathochromic shift (red shift) compared to unsubstituted ethyl cinnamate.

  • Absorption

    
    :  Likely shifted to ~280–320 nm with a "tail" extending into the visible violet region (400 nm).
    
  • Excitation: Incident light promotes an electron from the Highest Occupied Molecular Orbital (HOMO,

    
    ) to the Lowest Unoccupied Molecular Orbital (LUMO, 
    
    
    
    ).
The Isomerization Pathway[1]
  • Excitation:

    
     (Singlet excited state).
    
  • Intersystem Crossing (ISC): The nitro group facilitates spin-orbit coupling, allowing efficient crossover to the Triplet State (

    
    ).
    
  • Relaxation: The double bond character is lost in the excited state, allowing free rotation around the C2-C3 bond.

  • Decay: The molecule relaxes back to the ground state (

    
    ). Since the relaxation is random, it populates both 
    
    
    
    and
    
    
    forms. Over time, the mixture reaches a Photostationary State (PSS).
Visualization of the Pathway

The following diagram illustrates the degradation logic and the competing (though less likely in solution) dimerization pathway.

Photochemistry E_Isomer Ethyl (E)-Isomer (Thermodynamically Stable) Excited Excited State (S1 / T1) (Bond Rotation Allowed) E_Isomer->Excited hv (UV/Blue Light) Dimer [2+2] Cyclodimer (Solid State Only) E_Isomer->Dimer High Conc. / Crystal Packing Excited->E_Isomer Relaxation Z_Isomer Ethyl (Z)-Isomer (Kinetically Trapped) Excited->Z_Isomer Relaxation Z_Isomer->Excited hv (Reversible)

Figure 1: Photochemical degradation pathways. The primary risk in solution is E-to-Z isomerization.

Experimental Assessment Protocols

Do not rely on generic literature. You must validate the sensitivity of your specific batch and solvent system using this self-validating protocol.

High-Performance Liquid Chromatography (HPLC) Method

The


 and 

isomers have different dipole moments and steric profiles, making them separable on standard C18 columns.
ParameterConditionRationale
Column C18 (e.g., Agilent Zorbax SB-C18),

mm, 3.5 µm
Standard steric selectivity.
Mobile Phase A 0.1% Phosphoric Acid in WaterAcidic pH suppresses ionization of impurities.
Mobile Phase B Acetonitrile (MeCN)Sharpens peaks for nitro-aromatics.
Gradient 40% B to 80% B over 15 minIsocratic hold may be used if resolution > 2.0.
Detection UV @ 254 nm and 310 nm 310 nm is critical to detect the nitro-shifted chromophore.
Flow Rate 1.0 mL/minStandard backpressure management.

Validation Criteria:

  • Resolution (

    
    ):  The 
    
    
    
    -isomer typically elutes before the
    
    
    -isomer due to higher polarity and smaller hydrodynamic volume. Ensure
    
    
    .
  • Mass Balance: The sum of Area(

    
    ) + Area(
    
    
    
    ) should remain constant (>98%) during early degradation. If it drops, look for dimers or hydrolysis products.[1]
Actinometric Stability Study (The "Gold Standard")

This protocol quantifies the half-life (


) of the material under ambient conditions.
  • Preparation: Prepare a 0.5 mg/mL solution of the compound in MeCN.

  • Control: Wrap one volumetric flask in aluminum foil (Dark Control).

  • Exposure: Place a clear glass vial of the solution in a light chamber (Cool White Fluorescent, ISO 10977) or on a laboratory bench exposed to standard LED lighting.

  • Sampling: Inject samples at

    
     hours.
    
  • Calculation: Plot

    
     vs. time. The slope is 
    
    
    
    .

Stability Testing Workflow (ICH Q1B)

For regulatory filings, you must follow the ICH Q1B decision tree.[2] The following diagram adapts this specifically for the fluoro-nitro-cinnamate derivative.

ICH_Workflow Start Start: Drug Substance Forced Forced Degradation (1.2M lux·hr / 200 W·hr/m²) Start->Forced Check1 Degradation > 5%? Forced->Check1 Confirmatory Confirmatory Testing (Protective Packaging) Check1->Confirmatory Yes Stable Result: Photostable (No Special Handling) Check1->Stable No Pack_Test Test in Immediate Pack (Amber Glass/Foil) Confirmatory->Pack_Test Check2 Degradation > Limits? Pack_Test->Check2 Labeling Requirement: 'Protect from Light' Labeling Check2->Labeling No (Protected) Redesign Reformulate / Opaque Blister Pack Check2->Redesign Yes (Failed)

Figure 2: Adapted ICH Q1B workflow for photosensitive intermediates.

Handling & Mitigation Strategies

Given the presence of the nitro group, this molecule is more sensitive than standard cinnamates.

Laboratory Scale
  • Lighting: Use Amber LED or Sodium Vapor lamps in the hood. If unavailable, wrap all flasks, columns, and reaction vessels in aluminum foil immediately after setup.

  • Solvents: Degas solvents. Dissolved oxygen can quench triplet states (good for stability) but can also lead to singlet oxygen formation (bad for chemical integrity). However, for isomerization, oxygen has minimal blocking effect.

  • TLC Monitoring: Do not leave TLC plates under UV lamps for extended periods. The "spot" may isomerize during observation, leading to confusing double-spotting.

Manufacturing/Scale-Up
  • Reactors: Use stainless steel or glass-lined steel (opaque). Sight glasses must be covered with UV-blocking film (yellow tint, cutoff < 450 nm).

  • Crystallization: If crystallizing the

    
    -isomer, ensure the slurry is not exposed to strong light. Isomerization in solution is fast; if the 
    
    
    
    -isomer forms, it may act as an impurity that inhibits crystal growth or occludes into the lattice.

References

  • International Conference on Harmonisation (ICH). Guideline Q1B: Photostability Testing of New Drug Substances and Products.[2][3][4] (1996). Link

  • Gilmour, R., et al. "The photocatalytic E → Z isomerization of cinnamides."[5] Chemical Science, 2016. (Demonstrates the susceptibility of cinnamyl systems to isomerization). Link

  • Dugave, C., & Demange, L. "Cis-Trans Isomerization of Organic Molecules and Biomolecules: Implications and Applications." Chemical Reviews, 103(7), 2475–2532. (Comprehensive review of isomerization mechanisms). Link

  • PrepChem. "Synthesis of Ethyl 3-amino-2-(2,3,4,5-tetrafluoro-benzoyl)-acrylate." (Provides context on similar fluorinated acrylate intermediates). Link

Sources

Protocols & Analytical Methods

Method

High-Purity Synthesis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate via Wittig Reaction

Application Note & Protocol | Code: AN-SYN-W045 Abstract & Strategic Significance This application note details the stereoselective synthesis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate using a stabilized Wittig ylid...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol | Code: AN-SYN-W045

Abstract & Strategic Significance

This application note details the stereoselective synthesis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate using a stabilized Wittig ylide. This specific cinnamate derivative is a high-value intermediate in drug discovery, serving as a critical precursor for the synthesis of fluoro-substituted indoles and quinolines via reductive cyclization (e.g., Cadogan-Sundberg synthesis).

The protocol prioritizes E-selectivity (trans-isomer) , utilizing the thermodynamic reversibility inherent to stabilized ylides. We address common process challenges, specifically the removal of triphenylphosphine oxide (TPPO) byproducts and the suppression of the kinetically favored Z-isomer.

Reaction Principle & Mechanism

The synthesis employs (Carbethoxymethylene)triphenylphosphorane , a stabilized ylide. Unlike unstabilized ylides (which yield Z-alkenes under salt-free conditions), the ester group stabilizes the negative charge on the ylide carbon, allowing the betaine/oxaphosphetane intermediates to equilibrate.

Mechanistic Pathway (Thermodynamic Control)

The reaction proceeds through a [2+2] cycloaddition to form an oxaphosphetane.

  • Kinetic Path: Leads to cis-oxaphosphetane

    
    Z-alkene.
    
  • Thermodynamic Path: Because the ylide is stabilized, the formation of the intermediate is reversible. The steric repulsion between the phenyl ring of the aldehyde and the triphenylphosphine group drives the equilibrium toward the trans-oxaphosphetane, which irreversibly collapses to the thermodynamically stable E-alkene.

Mechanism Visualization

WittigMechanism Start Aldehyde + Stabilized Ylide Betaine Betaine Intermediate (Reversible Formation) Start->Betaine Nucleophilic Attack CisOxa cis-Oxaphosphetane (Sterically Crowded) Betaine->CisOxa Fast (Kinetic) TransOxa trans-Oxaphosphetane (Thermodynamically Favored) Betaine->TransOxa Equilibration CisOxa->Betaine Reversible Z_Prod (Z)-Product (Minor) CisOxa->Z_Prod Elimination TPPO Ph3P=O (Byproduct) CisOxa->TPPO E_Prod (E)-Product (Major) TransOxa->E_Prod Elimination TransOxa->TPPO

Figure 1: Mechanistic pathway highlighting the reversibility allowing for E-isomer enrichment.

Experimental Protocol

Materials & Reagents
ReagentMW ( g/mol )Equiv.[1][2][3]PurityRole
2-Fluoro-5-nitrobenzaldehyde 169.111.0>97%Limiting Reagent
(Carbethoxymethylene)triphenylphosphorane 348.371.298%Stabilized Ylide
Dichloromethane (DCM) 84.93-AnhydrousSolvent
Hexane / Ethyl Acetate --ACS GradePurification
Step-by-Step Procedure
Step 1: Reaction Setup
  • Oven-dry a 100 mL round-bottom flask (RBF) and equip it with a magnetic stir bar.

  • Charge the RBF with 2-Fluoro-5-nitrobenzaldehyde (1.69 g, 10.0 mmol).

  • Add anhydrous DCM (40 mL). Note: Toluene can be used if reflux temperatures (>40°C) are required to push completion, but DCM is usually sufficient for this activated aldehyde.

  • Add (Carbethoxymethylene)triphenylphosphorane (4.18 g, 12.0 mmol) in one portion.

  • Seal with a septum and purge with Nitrogen (

    
    ) for 5 minutes.
    
Step 2: Reaction Monitoring
  • Stir the reaction at Room Temperature (20–25 °C) for 12–16 hours.

  • In-Process Control (IPC): Monitor via TLC (Solvent: 20% EtOAc in Hexane).

    • Aldehyde R_f: ~0.6[4][5]

    • Product R_f: ~0.7 (UV active, stains yellow with KMnO4 due to nitro group).

    • Ylide R_f: Baseline/Streaking.

Step 3: Workup & TPPO Removal

Critical Step: Triphenylphosphine oxide (TPPO) is difficult to remove. This protocol uses a precipitation method to remove the bulk of TPPO before chromatography.

  • Concentrate the reaction mixture under reduced pressure (Rotavap) to obtain a semi-solid residue.

  • Triturate the residue with cold Hexane/Diethyl Ether (9:1, 50 mL) . Vigorously stir for 20 minutes.

    • Rationale: The product is soluble in ether/hexane, while TPPO is poorly soluble and will precipitate as a white solid.

  • Filter the suspension through a sintered glass funnel. Wash the solid cake with cold hexane (2 x 10 mL).

  • Combine the filtrate and concentrate to dryness.

Step 4: Purification
  • Purify the crude yellow oil via Flash Column Chromatography (Silica Gel 60).

  • Eluent Gradient: 0%

    
     10% EtOAc in Hexane.
    
  • Collect fractions containing the major spot.

  • Evaporate solvents to yield Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate as a pale yellow solid/crystalline powder.

Workflow Visualization

ExperimentalWorkflow Step1 Reagent Mixing (Aldehyde + Ylide in DCM) Step2 Reaction Stirring (16h @ RT, N2 atm) Step1->Step2 Decision TLC Check (Aldehyde Consumed?) Step2->Decision Decision->Step2 No Step3 Concentration (Remove DCM) Decision->Step3 Yes Step4 TPPO Precipitation (Add Hexane/Ether 9:1) Step3->Step4 Step5 Filtration Step4->Step5 Step6 Flash Chromatography (0-10% EtOAc/Hex) Step5->Step6 Filtrate Final Pure (E)-Product Step6->Final

Figure 2: Operational workflow for synthesis and purification.

Results & Characterization

Expected Yield
  • Typical Yield: 85–92%

  • Appearance: Pale yellow needles or powder.

Analytical Data (NMR Interpretation)

The stereochemistry is confirmed by the coupling constant of the vinylic protons.

NucleusShift (

ppm)
MultiplicityCoupling (

Hz)
Assignment
1H 7.85Doublet16.2 Hz Vinyl

(Trans/E)
1H 6.60Doublet16.2 Hz Vinyl

(Trans/E)
1H 8.35dd-Aryl H-6 (Ortho to Nitro)
1H 8.20m-Aryl H-4
1H 7.30t (approx)

Aryl H-3 (Ortho to Fluorine)
2H 4.30Quartet7.1 HzEthyl

3H 1.35Triplet7.1 HzEthyl

Note on Fluorine Coupling: The 2-Fluoro substituent will cause splitting in the


 and 

NMR of the aromatic ring. The vinyl proton at the

-position may also show a small long-range coupling to the fluorine atom (

Hz).

Troubleshooting & Optimization

IssueProbable CauseCorrective Action
Low E/Z Ratio Kinetic control dominantSwitch solvent to Toluene and heat to reflux. Higher temp favors thermodynamic equilibration to E.
Low Yield Moisture in solventThe ylide is partially hydrolyzable. Ensure DCM is anhydrous and glassware is dried.
TPPO Contamination Incomplete precipitationUse MgCl2 complexation. Add MgCl2 (2 equiv) to the reaction post-completion; TPPO forms a complex that is insoluble in ether.

Safety Considerations

  • 2-Fluoro-5-nitrobenzaldehyde: Irritant. Potential skin sensitizer. Handle in a fume hood.

  • Dichloromethane: Volatile, suspected carcinogen. Use chemically resistant gloves (PVA or heavy nitrile).

  • Triphenylphosphine Oxide: Toxic if ingested. Dispose of solid waste as hazardous chemical waste.

References

  • Wittig Reaction Mechanism & Stereoselectivity

    • Maercker, A.[6] The Wittig Reaction. Org. React. 1965 , 14, 270.

    • Vedejs, E.; Peterson, M. J. Stereocontrol in Organic Synthesis Using the Wittig Reaction. Top. Stereochem. 1994, 21, 1.
  • Synthesis of Nitro-Cinnamates

    • Beilstein J. Org. Chem. 2011 , 7, 1294–1298. "Heck-type arylation of acrylates." (Provides characterization data for analogous nitro-cinnamates).

  • TPPO Removal Protocols

    • Batesky, D. C. et al. Triphenylphosphine Oxide Removal. J. Org.[7] Chem. 2017 , 82, 9931.

Sources

Application

Application Note: Chemoselective Reduction of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate

Part 1: Executive Summary & Strategic Analysis The Challenge: Chemoselectivity in Multifunctional Scaffolds The reduction of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate presents a classic chemoselectivity paradox in org...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Strategic Analysis

The Challenge: Chemoselectivity in Multifunctional Scaffolds The reduction of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate presents a classic chemoselectivity paradox in organic synthesis. The molecule contains three reactive functionalities:

  • Nitro group (

    
    ):  The target for reduction to an amine (
    
    
    
    ).
  • 
    -Unsaturated Ester (Acrylate):  Susceptible to reduction (saturation of the 
    
    
    
    bond) under standard catalytic hydrogenation conditions (e.g.,
    
    
    ).
  • Aryl Fluoride: Generally stable, but susceptible to nucleophilic aromatic substitution (

    
    ) if reaction conditions become excessively basic or if the reducing agent acts as a nucleophile at elevated temperatures.
    

The Solution: Standard catalytic hydrogenation is not recommended for this substrate due to the high risk of over-reduction (forming the dihydro-cinnamate). This guide details two chemically orthogonal protocols that guarantee the preservation of the acrylate double bond while quantitatively reducing the nitro group:

  • Method A (Industrial Standard): Iron-Ammonium Chloride (

    
    ). Ideal for scale-up (>10g), cost-effective, and operationally safe.
    
  • Method B (Laboratory Standard): Stannous Chloride (

    
    ). Ideal for discovery scale (<1g), homogeneous reaction profile, but requires careful workup to manage tin residues.
    

Part 2: Detailed Experimental Protocols

Method A: Iron-Mediated Béchamp Reduction (Fe/NH4Cl)

Recommended for scale-up and maximum chemoselectivity.

Mechanism & Rationale: This method utilizes Single Electron Transfer (SET) from the iron surface. Unlike catalytic hydrogenation, the iron surface does not coordinate the alkene effectively under these conditions, rendering the


 bond inert to reduction. Ammonium chloride acts as a weak proton source (buffering pH ~5-6), preventing ester hydrolysis and suppressing side reactions like azo-coupling.
Materials
  • Substrate: Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate (1.0 equiv)

  • Iron Powder (Fe): 5.0 equiv (325 mesh or finer recommended)

  • Ammonium Chloride (

    
    ): 5.0 equiv
    
  • Solvent: Ethanol/Water (4:1 v/v)[1]

  • Workup: Ethyl Acetate, Celite® 545, Saturated

    
    
    
Protocol
  • Setup: In a 3-neck round-bottom flask equipped with a mechanical stirrer and reflux condenser, dissolve the Substrate in Ethanol/Water (4:1).

    • Note: Mechanical stirring is crucial. Magnetic stir bars often seize due to the density of iron sludge.

  • Activation: Add Ammonium Chloride to the solution. Stir for 5 minutes at room temperature.

  • Reduction: Add Iron Powder in portions over 10 minutes.

    • Caution: The reaction is exothermic. Monitor internal temperature.[2]

  • Reflux: Heat the mixture to mild reflux (

    
    ) for 2–4 hours.
    
    • Monitoring: Monitor by TLC (50% EtOAc/Hexane) or LCMS. Look for the disappearance of the nitro peak and the emergence of the amine (M+1 = 224.2 for the fluoro-amine).

  • Workup (Critical Step):

    • Cool the reaction mixture to room temperature.

    • Filtration: Filter the heterogeneous mixture through a pad of Celite® to remove iron oxides. Wash the pad copiously with Ethyl Acetate.

    • Biphasic Separation: Transfer filtrate to a separatory funnel.[3] Add water. Separate the organic layer.[2][3][4][5]

    • Wash: Wash the organic layer with Saturated

      
       (to remove residual acid) and Brine.[1]
      
    • Drying: Dry over

      
      , filter, and concentrate in vacuo.
      

Yield Expectation: 85–95% Purity: >95% (often requires no chromatography).

Method B: Stannous Chloride Reduction (SnCl2)

Recommended for small-scale discovery chemistry.

Mechanism & Rationale: Tin(II) chloride acts as a reducing agent in protic solvents. While effective, the formation of tin oxides/hydroxides during workup can create intractable emulsions. This protocol uses a specific "Basic Workup" technique to mitigate this issue.

Materials
  • Substrate: Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate (1.0 equiv)

  • Stannous Chloride Dihydrate (

    
    ): 5.0 equiv
    
  • Solvent: Ethanol (Absolute)[6]

  • Workup: 10% NaOH or Saturated

    
    , Ethyl Acetate[7]
    
Protocol
  • Solvation: Dissolve the Substrate in Ethanol (0.1 M concentration).

  • Addition: Add

    
      in one portion.
    
  • Reaction: Heat to

    
     for 2 hours.
    
    • Observation: The solution typically turns yellow/orange.

  • Quench (The "Emulsion-Killer" Step):

    • Cool to room temperature.[3][4][8][9][10]

    • Pour the reaction mixture slowly into a beaker containing ice-cold 10% NaOH or Saturated

      
       .
      
    • Chemistry: This converts gelatinous tin hydroxides into soluble stannates (

      
      ) or precipitates granular tin oxides that are easier to filter. Adjust pH to >10.
      
  • Extraction: Extract the aqueous mixture with Ethyl Acetate (3x).

  • Finishing: Wash combined organics with Brine, dry over

    
    , and concentrate.
    

Yield Expectation: 75–85% Purity: >90% (May require flash chromatography to remove trace tin salts).

Part 3: Analytical Validation & Data Comparison

Structural Confirmation (NMR)

To validate the success of the reaction, you must confirm the presence of the amine and the retention of the alkene.

MoietyProton (

NMR)
Change Observed
Nitro (-NO2) Aromatic protons ortho to nitro (deshielded)Shift Upfield: Protons shift from ~8.0-8.5 ppm to ~6.5-7.0 ppm upon conversion to amine.
Amine (-NH2) N/ANew Signal: Broad singlet appears at ~3.5-5.0 ppm (exchangeable with

).
Alkene (C=C) Doublets at ~6.4 ppm and ~7.6 ppm (

)
Unchanged: Crucial check. If these signals disappear or become multiplets at 2.0-3.0 ppm, the double bond was reduced.
Ethyl Ester Quartet (~4.2 ppm), Triplet (~1.3 ppm)Unchanged: Confirms no hydrolysis occurred.
Method Comparison Table
FeatureMethod A: Fe / NH4ClMethod B: SnCl2Method C: H2 / Pd-C
Chemoselectivity Excellent (Alkene safe)Excellent (Alkene safe)Poor (High risk of alkane formation)
Scalability High (kg scale)Low (g scale)High
Workup Difficulty Low (Filtration)High (Emulsions)Low (Filtration)
Toxicity Low (Iron waste)Moderate (Tin waste)Low
Cost Very LowModerateHigh (Pd catalyst)

Part 4: Visualization of Workflows

Experimental Workflow Diagram

The following diagram illustrates the decision logic and workflow for the Iron-mediated reduction, ensuring safety and purity.

G cluster_safety Safety Critical Start Start: Nitro-Acrylate Substrate Reagents Add Fe (5 eq) + NH4Cl (5 eq) Solvent: EtOH/H2O (4:1) Start->Reagents Reaction Reflux (75°C) for 2-4 hrs Monitor by TLC/LCMS Reagents->Reaction Check Is SM consumed? Reaction->Check Check->Reaction No (Add more Fe) Workup Cool to RT Filter through Celite (Remove Fe sludge) Check->Workup Yes Extraction Partition: EtOAc / Water Wash: Sat. NaHCO3 -> Brine Workup->Extraction Dry Dry (Na2SO4) & Concentrate Extraction->Dry Product Target: Amino-Acrylate (Yellow Solid/Oil) Dry->Product

Caption: Figure 1. Optimized workflow for Fe/NH4Cl reduction. The Celite filtration step is critical to prevent iron contamination in the final product.

Part 5: References

  • Ramadas, K., & Srinivasan, N. (1992).[8] "Iron-Ammonium Chloride - A Convenient and Inexpensive Reductant for the Chemoselective Reduction of Nitro Compounds." Synthetic Communications, 22(22), 3189–3195.[8]

  • Bellamy, F. D., & Ou, K. (1984). "Selective reduction of aromatic nitro compounds with stannous chloride in non-acidic and non-aqueous medium." Tetrahedron Letters, 25(8), 839-842.[11]

  • BenchChem Technical Support. (2025). "Application Notes and Protocols for the Reduction of Nitro Groups to Amines." BenchChem Application Library.

  • Org. Synth. (1945). "m-Chlorobenzaldehyde (Example of SnCl2 Reduction)." Organic Syntheses, Coll. Vol. 3, p.453.

  • Gogoi, S., et al. (2004). "Chemoselective reduction of nitro group in presence of other reducible groups." Tetrahedron Letters, 45(33), 6247-6249. (Demonstrates selectivity of metal-mediated reductions over hydrogenation).

Sources

Method

Reagents for selective ester hydrolysis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate

Introduction & Core Challenge This application note details the selective hydrolysis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate to its corresponding carboxylic acid. The Chemoselectivity Paradox The substrate presen...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Core Challenge

This application note details the selective hydrolysis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate to its corresponding carboxylic acid.

The Chemoselectivity Paradox

The substrate presents a specific chemoselectivity challenge often overlooked in standard protocols. The 2-fluoro-5-nitrophenyl moiety is highly activated toward Nucleophilic Aromatic Substitution (


).
  • The Nitro Group (

    
    ):  A strong electron-withdrawing group (EWG) at the para position relative to the fluorine atom.
    
  • The Fluorine Atom: A highly electronegative leaving group, significantly activated by the para-nitro group.

Risk: Standard basic hydrolysis conditions (e.g., refluxing NaOH) pose a high risk of displacing the fluorine atom with a hydroxyl group, converting the desired 2-fluoro product into the 2-hydroxy impurity (a phenol), effectively destroying the scaffold's biological activity profile.

This guide prioritizes protocols that differentiate between the ester carbonyl (kinetically faster at lower temperatures) and the aromatic C-F bond (requires higher activation energy).

Reagent Selection Guide

Reagent SystemCondition ProfileSelectivityRecommendation
LiOH / THF /

Mild Basic (

to RT)
High Primary Protocol. Best balance of solubility and mild reactivity.
HCl / 1,4-Dioxane Acidic (Reflux)High Secondary Protocol. Use if base sensitivity causes F-displacement. Slower kinetics.[1]
Pig Liver Esterase (PLE) Enzymatic (pH 7 buffer)Ultra-High Specialized. For milligram-scale or strictly neutral requirements.
NaOH / EtOH Strong Basic (Reflux)Low NOT RECOMMENDED. High risk of

(F-displacement).

Reaction Pathway & Logic

The following diagram illustrates the competitive pathways. The objective is to maximize Pathway A while suppressing Pathway B.

ReactionPathways Substrate Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate Hydrolysis PATHWAY A (Desired) Ester Hydrolysis Substrate->Hydrolysis LiOH, 0°C Kinetic Control SNAr PATHWAY B (Avoid) SNAr Reaction Substrate->SNAr NaOH, Heat Thermodynamic Control Product (E)-3-(2-Fluoro-5-nitrophenyl)acrylic acid Hydrolysis->Product Impurity 2-Hydroxy-5-nitrocinnamic acid (Phenol Impurity) SNAr->Impurity

Figure 1: Competitive reaction pathways. Pathway A is favored at low temperatures due to the lower activation energy of carbonyl attack compared to aromatic substitution.

Primary Protocol: Mild LiOH Hydrolysis

Applicability: Standard laboratory to pilot scale. Mechanism: Saponification via tetrahedral intermediate.

Materials
  • Substrate: Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate (1.0 equiv)

  • Reagent: Lithium Hydroxide Monohydrate (

    
    ) (1.2 – 1.5 equiv)
    
  • Solvent: THF (Tetrahydrofuran) and Deionized Water (3:1 ratio)

  • Quench: 1N HCl

Step-by-Step Procedure
  • Dissolution:

    • In a round-bottom flask, dissolve 1.0 equiv of the ester in THF (

      
      ).
      
    • Note: Ensure the ester is fully dissolved before adding water. THF is chosen for its excellent solubility of cinnamates.

  • Reagent Preparation:

    • Dissolve

      
       (1.2 equiv) in a minimum amount of water (
      
      
      
      ).
  • Controlled Addition:

    • Cool the ester solution to

      
        using an ice bath.
      
    • Add the LiOH solution dropwise over 10 minutes.

    • Critical: Maintain temperature

      
       during addition to prevent local hotspots that could trigger 
      
      
      
      .
  • Reaction Monitoring:

    • Allow the mixture to warm to Room Temperature (RT) naturally.

    • Monitor by TLC or HPLC at 1-hour intervals.

    • Endpoint: Disappearance of ester. If reaction is sluggish after 4 hours, add 0.1 equiv LiOH, but DO NOT HEAT above

      
      .
      
  • Workup (Acidification):

    • Cool the mixture back to

      
      .
      
    • Slowly acidify with 1N HCl to pH 2–3.

    • Observation: The product usually precipitates as a white/pale yellow solid.

  • Isolation:

    • Evaporate the bulk THF under reduced pressure (Rotavap,

      
       bath).
      
    • Extract the aqueous residue with Ethyl Acetate (

      
      ).
      
    • Wash combined organics with Brine, dry over

      
      , and concentrate.
      

Secondary Protocol: Acidic Hydrolysis

Applicability: Use ONLY if the Primary Protocol yields >5% of the phenol impurity (SNAr product). Mechanism: Acid-catalyzed nucleophilic acyl substitution.

Materials
  • Reagent: 4M HCl in Dioxane or

    
    /Water.
    
  • Solvent: 1,4-Dioxane (miscible with water, high boiling point).

Procedure
  • Dissolve substrate in 1,4-Dioxane (

    
    ).
    
  • Add 2M aqueous HCl (

    
    ).
    
  • Heat to

    
      (Do not reflux aggressively unless necessary).
    
  • Monitor closely.[2] Acid hydrolysis is slower than base hydrolysis.

  • Upon completion, pour onto ice water. The free acid should precipitate. Filter and wash with cold water.

Experimental Workflow Diagram

Workflow Start Start: Ethyl Ester Substrate Solvent Dissolve in THF (0°C) Start->Solvent AddBase Add LiOH (aq) Dropwise Solvent->AddBase Check TLC/HPLC Check (1h) AddBase->Check Complete Reaction Complete? Check->Complete Complete->Check No (Wait) Quench Acidify with 1N HCl to pH 2 Complete->Quench Yes Extract Extract w/ EtOAc Evaporate THF Quench->Extract Final Final Product: (E)-3-(2-Fluoro-5-nitrophenyl)acrylic acid Extract->Final

Figure 2: Operational workflow for the LiOH hydrolysis protocol.

Troubleshooting & QC

IssueProbable CauseCorrective Action
Yellow/Orange impurity

of Fluorine (Phenol formation)
Reduce temperature to

. Switch to Method B (Acidic) .
Incomplete Reaction Poor solubilityIncrease THF ratio. Ensure vigorous stirring.
Isomerization (E to Z) Light sensitivity or prolonged heatingProtect reaction flask with foil. Avoid high temps.

References

  • General Ester Hydrolysis: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. (Standard mechanistic grounding for ester hydrolysis vs. ).
  • Burke, A. J., & Silva, L. (2012). Biocatalytic and Chemical Approaches for the Synthesis of Cinnamic Acid Derivatives.
  • SNAr Reactivity of Fluoronitrobenzenes

    • Bunnett, J. F., & Zahler, R. E. (1951). Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273-412. Link (Foundational text establishing the activation of halogens by nitro groups).

  • Protocol Validation (Analogous Substrates)

    • Organic Syntheses, Coll. Vol. 9, p.432 (1998). Hydrolysis of Methyl Esters using LiOH in THF/Water. Link

Sources

Application

Application Note &amp; Protocol: Microwave-Assisted Synthesis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate

Abstract This document provides a comprehensive guide for the rapid and efficient synthesis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate via a microwave-assisted Heck coupling reaction. Cinnamate derivatives, such as...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This document provides a comprehensive guide for the rapid and efficient synthesis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate via a microwave-assisted Heck coupling reaction. Cinnamate derivatives, such as the target molecule, are valuable intermediates in the synthesis of pharmaceuticals and fine chemicals.[1] Traditional synthesis methods often involve long reaction times and elevated temperatures, leading to potential side-product formation.[2] Microwave-assisted organic synthesis (MAOS) offers a green, efficient, and highly reproducible alternative, dramatically reducing reaction times from hours to minutes and often improving product yields and purity.[3][4][5] This application note details the underlying reaction mechanism, provides a validated step-by-step protocol, and outlines methods for purification and characterization, designed for researchers in organic synthesis and drug development.

Introduction: The Power of Microwave-Assisted Synthesis

The Mizoroki-Heck reaction is a cornerstone of modern organic chemistry, enabling the palladium-catalyzed formation of carbon-carbon bonds between unsaturated halides and alkenes.[6][7] This reaction is instrumental in constructing complex molecular scaffolds. However, conventional heating methods can be slow and energy-intensive.[5]

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology that aligns with the principles of green chemistry.[8][9][10] Unlike conventional heating which relies on conduction, microwave irradiation delivers energy directly to polar molecules in the reaction mixture, resulting in rapid, uniform, and efficient heating.[8][11]

Key Advantages of MAOS:

  • Accelerated Reaction Rates: Reaction times can be reduced from hours to mere minutes.[3][12]

  • Improved Yields and Purity: Rapid heating minimizes the formation of thermal degradation byproducts.[4][9]

  • Energy Efficiency: Microwaves heat only the reaction mixture, not the vessel, leading to significant energy savings.[4][11]

  • Enhanced Reproducibility: Precise control over temperature and pressure ensures high reaction reproducibility.[4]

This protocol leverages these advantages to synthesize Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate, a valuable building block in medicinal chemistry.

Reaction Mechanism: The Heck Coupling Catalytic Cycle

The synthesis proceeds via the Mizoroki-Heck reaction, which follows a well-established Pd(0)/Pd(II) catalytic cycle.[6] The reaction couples an aryl halide (2-fluoro-5-nitro-iodobenzene) with an alkene (ethyl acrylate) in the presence of a palladium catalyst and a base. The base is crucial for regenerating the active Pd(0) catalyst at the end of the cycle.

The catalytic cycle involves four key steps:

  • Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the aryl halide, forming a Pd(II) complex.

  • Coordination & Migratory Insertion: The alkene coordinates to the Pd(II) complex. This is followed by a migratory insertion of the alkene into the palladium-aryl bond, forming a new carbon-carbon bond.

  • β-Hydride Elimination: A hydrogen atom from the adjacent carbon is eliminated, forming the final substituted alkene product and a palladium-hydride species. This step typically proceeds to give the more stable trans (E) isomer.[7]

  • Reductive Elimination: The base neutralizes the generated hydridic acid (e.g., HI), and the Pd(II) species is reduced back to the active Pd(0) catalyst, completing the cycle.[13][14]

Heck_Cycle cluster_main Heck Catalytic Cycle pd0 Pd(0)L₂ (Active Catalyst) pdiil Ar-Pd(II)L₂-I pd0->pdiil Oxidative Addition alkene_complex [Ar-Pd(II)L₂(Alkene)]⁺I⁻ pdiil->alkene_complex Alkene Coordination inserted_complex R-CH₂-CH(Ar)-Pd(II)L₂-I alkene_complex->inserted_complex Migratory Insertion product_complex [Product + H-Pd(II)L₂-I] inserted_complex->product_complex β-Hydride Elimination product_complex->pd0 Reductive Elimination product Product (Substituted Alkene) product_complex->product base_out [Base-H]⁺I⁻ product_complex->base_out aryl_halide Ar-I (2-Fluoro-5-nitro-iodobenzene) aryl_halide->pdiil alkene Alkene (Ethyl Acrylate) alkene->alkene_complex base_in Base (e.g., Et₃N) base_in->pd0

Caption: The Palladium-Catalyzed Heck Coupling Cycle.

Experimental Protocol

This protocol is designed for a standard laboratory microwave reactor equipped with temperature and pressure sensors.

Materials and Reagents
ReagentM.W. ( g/mol )Amount (mmol)Mass/VolumeRole
2-Fluoro-5-nitro-iodobenzene267.001.0267 mgAryl Halide
Ethyl Acrylate100.121.5175 µL (150 mg)Alkene
Palladium(II) Acetate (Pd(OAc)₂)224.500.02 (2 mol%)4.5 mgCatalyst
Tri-tert-butylphosphine202.250.04 (4 mol%)8.1 mgLigand
Triethylamine (Et₃N)101.192.0279 µL (202 mg)Base
N,N-Dimethylformamide (DMF)73.09-4.0 mLSolvent
  • Rationale for Reagent Choices:

    • Aryl Iodide: Aryl iodides are typically more reactive than bromides or chlorides in the oxidative addition step, making them suitable for rapid, microwave-assisted reactions.[15]

    • Palladium(II) Acetate: This is a common, air-stable precatalyst that is reduced in situ to the active Pd(0) species.[16]

    • Phosphine Ligand: Bulky electron-rich phosphine ligands like P(t-Bu)₃ stabilize the palladium catalyst and promote the oxidative addition step.[16]

    • Triethylamine: Acts as the base to neutralize the HI formed during the reaction, which is essential for regenerating the catalyst.[6]

    • DMF: A polar solvent with a high dielectric constant, making it an excellent choice for efficient heating under microwave irradiation.[16]

Equipment
  • Microwave synthesis reactor (e.g., CEM Discover, Anton Paar Monowave)

  • 10 mL microwave reaction vial with a magnetic stir bar

  • Analytical balance

  • Standard laboratory glassware

  • Rotary evaporator

  • Flash chromatography system

Step-by-Step Procedure

Caption: Experimental workflow for microwave-assisted synthesis.

  • Reagent Preparation: To a 10 mL microwave reaction vial containing a magnetic stir bar, add 2-fluoro-5-nitro-iodobenzene (267 mg, 1.0 mmol), palladium(II) acetate (4.5 mg, 0.02 mmol), and tri-tert-butylphosphine (8.1 mg, 0.04 mmol).

  • Solvent and Reagent Addition: Add N,N-dimethylformamide (4.0 mL), followed by ethyl acrylate (175 µL, 1.5 mmol) and triethylamine (279 µL, 2.0 mmol).

  • Vial Sealing: Securely cap the reaction vial. Note: Ensure the cap is properly sealed to withstand the pressure generated during the reaction.

  • Microwave Irradiation: Place the vial into the cavity of the microwave reactor. Set the reaction parameters as follows:

    • Temperature: 150°C (Use dynamic power control to hold at temperature)

    • Time: 10 minutes

    • Power (Max): 300 W

    • Stirring: High

  • Cooling: After the irradiation is complete, allow the vial to cool to room temperature (below 50°C) using the instrument's compressed air cooling system.

  • Reaction Workup:

    • Open the vial and transfer the contents to a separatory funnel containing 20 mL of ethyl acetate and 20 mL of water.

    • Shake the funnel and separate the layers.

    • Wash the organic layer sequentially with 20 mL of 1M HCl, 20 mL of saturated NaHCO₃ solution, and 20 mL of brine.

    • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

Purification

The crude product is purified by flash column chromatography on silica gel.

  • Eluent System: A gradient of 5% to 20% ethyl acetate in hexanes is typically effective.

  • Procedure:

    • Load the crude residue onto a silica gel column.

    • Elute with the solvent system, collecting fractions.

    • Monitor the fractions by Thin Layer Chromatography (TLC).

    • Combine the pure fractions and remove the solvent in vacuo to yield the product as a solid.

Product Characterization

The identity and purity of the final product, Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate (CAS 91319-50-5), should be confirmed by spectroscopic methods.[17]

TechniqueExpected Observations
¹H NMR (CDCl₃)δ (ppm): ~8.5 (d, 1H), ~8.2 (dd, 1H), ~7.8 (d, 1H, vinylic), ~7.3 (t, 1H), ~6.6 (d, 1H, vinylic), ~4.3 (q, 2H, -OCH₂CH₃), ~1.3 (t, 3H, -OCH₂CH₃). The large coupling constant (~16 Hz) between vinylic protons confirms the (E)-stereochemistry.[18]
¹³C NMR (CDCl₃)δ (ppm): ~165 (C=O), ~160 (C-F, d), ~148 (C-NO₂), ~140 (Ar-C), ~138 (vinylic-CH), ~128 (Ar-CH), ~125 (Ar-CH), ~122 (vinylic-CH), ~118 (Ar-CH), ~61 (-OCH₂), ~14 (-CH₃).
FT-IR (KBr, cm⁻¹)ν: ~3100 (Ar C-H), ~1715 (C=O, ester), ~1640 (C=C, alkene), ~1520 & ~1350 (N-O, nitro), ~1250 (C-F).[19]
Mass Spec (ESI-MS) m/z: Calculated for C₁₁H₁₀FNO₄ [M+H]⁺: 240.06. Found: ~240.1.[19]

Safety and Handling

  • Acrylic Esters: Ethyl acrylate is flammable and harmful if swallowed or inhaled. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[20]

  • Reagents: Handle all chemicals with care, consulting their respective Safety Data Sheets (SDS) before use.

  • Microwave Reactor: Operate the microwave reactor according to the manufacturer's instructions. Never exceed the recommended temperature or pressure limits for the reaction vials.

Troubleshooting

IssuePossible Cause(s)Recommended Solution(s)
Low or No Yield Inactive catalyst; Insufficient temperature/time; Poor quality starting materials.Use fresh Pd(OAc)₂ and high-purity reagents.[21] Increase reaction temperature in 10°C increments or reaction time in 5-minute intervals. Ensure the vial is properly sealed.
Side Products Formation of Heck diarylation product; Polymerization of ethyl acrylate.Decrease catalyst loading slightly. Ensure the reaction is performed under an inert atmosphere if catalyst deactivation is suspected. Add a polymerization inhibitor like hydroquinone if needed.[22]
Incomplete Reaction Poor microwave absorption; Low reactivity of aryl halide.If using an aryl bromide, a longer reaction time or higher temperature may be necessary. Consider adding a small amount of a phase-transfer catalyst like TBAB.[16]

References

  • Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI.
  • Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview.
  • Microwave-Assisted Synthesis: 10x Faster Organic Reactions.
  • Importance of Microwave Heating in Organic Synthesis. Advanced Journal of Chemistry, Section A.
  • Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. International Journal of Research in Pharmacy and Allied Science.
  • Palladium II. Basic Principles - Heck Reactions. Wipf Group, University of Pittsburgh.
  • Heck reaction. Wikipedia.
  • Heck Reaction. Organic Chemistry Portal.
  • Acrylic acid, n-butyl ester. Organic Syntheses.
  • The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides. RSC Publishing.
  • The Heck Reaction: A Microscale Synthesis Using a Palladium Catalyst.
  • Palladium-Catalyzed Cross Coupling; Heck Coupling Reaction. JoVE.
  • EBAM Safe Handling and Storage of Acrylic Esters. Petrochemicals Europe.
  • A Microwave-Assisted Heck Reaction: Modifying Conventional Heating Protocols.
  • Microwave-assisted Heck Synthesis of Substituted 2,4-Diaminopyrimidine-based Antibiotics. Arkivoc.
  • (E)-Ethyl 3-(2-fluoro-5-nitrophenyl)
  • Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. WJPPS.
  • Synthesis of Ethyl 2-cyano-3-(4-fluorophenyl)
  • Microwave assisted organic synthesis (MAOS).
  • Microwave Assisted Synthesis of Organic Compounds and Nanom
  • (E)-Ethyl 3-(2-nitrophenyl)
  • H-NMR, IR, Mass Spec & Multispec (Live Recording) Organic Chemistry Pre-Finals Review. YouTube.
  • Synthesis, Spectral Characterization, and In Vitro Cytotoxicity of Some Fe(III) Complexes Bearing Unsymmetrical Salen. Semantic Scholar.

Sources

Method

Application Note: Chemoselective Catalytic Hydrogenation of Fluoro-Nitro Cinnamates

Abstract The reduction of fluoro-nitro cinnamates presents a complex chemoselectivity challenge in pharmaceutical process development. The objective is often twofold: (1) reduce the nitro group ( ) to an amine ( ) while...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The reduction of fluoro-nitro cinnamates presents a complex chemoselectivity challenge in pharmaceutical process development. The objective is often twofold: (1) reduce the nitro group (


) to an amine (

) while (2) controlling the saturation of the cinnamic alkene (

) and (3) preventing hydrodefluorination (C-F cleavage). This guide provides two distinct protocols: Protocol A for global reduction (yielding amino-hydrocinnamates) with defluorination suppression, and Protocol B for chemoselective nitro reduction (yielding amino-cinnamates) using engineered catalyst systems.

Introduction & Mechanistic Analysis[1][2][3][4][5][6]

The Substrate Challenge

Fluoro-nitro cinnamates possess three reactive centers susceptible to catalytic hydrogenation. The thermodynamic order of reduction typically follows:

  • Nitro Group (

    
    ):  Highly exothermic; facile on Pd, Pt, and Ni.
    
  • Alkene (

    
    ):  Cinnamic double bonds are conjugated and reduce rapidly, often concurrently with the nitro group on standard Pd/C.
    
  • Aromatic Fluorine (

    
    ):  While the C-F bond is stronger than C-Cl or C-Br, hydrodefluorination is catalyzed by Pd at elevated temperatures or in the presence of bases (generated in situ by the amine product).
    
The Selectivity Triangle

The following directed graph illustrates the competing reaction pathways. The goal of Protocol A is Path 1+2 (avoiding 3). The goal of Protocol B is Path 1 only.

ReactionPathways Substrate Fluoro-Nitro Cinnamate AminoCin Fluoro-Amino Cinnamate (Target B) Substrate->AminoCin Nitro Red. (Pt-V/C or CTH) AminoHydro Fluoro-Amino Hydrocinnamate (Target A) Substrate->AminoHydro Global Red. (Pd/C) AminoCin->AminoHydro Alkene Saturation Defluoro Defluorinated Byproducts (Impurity) AminoCin->Defluoro C-F Cleavage AminoHydro->Defluoro Hydrodefluorination (High T, Base)

Figure 1: Reaction network showing the divergence between chemoselective nitro reduction (Target B) and global reduction (Target A), with the risk of defluorination.

Critical Parameter Analysis

Catalyst Selection
  • Palladium (Pd/C): The most active catalyst for nitro reduction and alkene saturation. However, it promotes C-F cleavage if the reaction temperature exceeds 50°C or if the reaction medium becomes basic (due to amine formation).

  • Platinum (Pt/C - Sulfided): Excellent for inhibiting dehalogenation. It is less active toward the alkene than Pd, making it the starting point for Protocol B.

  • Vanadium-Doped Platinum (Pt-V/C): Specifically engineered to accelerate nitro reduction while retarding alkene saturation.

Solvent & Additive Effects
  • Acidic Modifiers: The addition of acids (Acetic Acid,

    
    ) is critical. It protonates the resulting amine, preventing the formation of a basic environment that catalyzes hydrodefluorination.
    
  • Solvent: Methanol or Ethanol are standard. Avoid THF if defluorination is a major risk, as it can sometimes enhance Pd-catalyzed hydrogenolysis.

Protocol A: Global Reduction (Synthesis of Fluoro-Amino-Hydrocinnamates)

Objective: Complete reduction of


 and 

without breaking the

bond. Application: Synthesis of saturated amino-ester intermediates.
Materials
  • Substrate: 4-Fluoro-3-nitro-cinnamate (10 mmol)

  • Catalyst: 5% Pd/C (50% water wet), 0.5 mol% loading.

  • Solvent: Methanol (50 mL).

  • Additive: Methanesulfonic acid (MSA) or Acetic Acid (1.1 equiv relative to expected amine).

Step-by-Step Methodology
  • Preparation: In a hydrogenation autoclave (e.g., Parr), dissolve the substrate in Methanol.

  • Acidification: Add the acidic modifier. Rationale: The acid scavenges the amine product as an ammonium salt, preventing the "self-catalysis" of C-F bond breakage.

  • Catalyst Charging: Add Pd/C carefully under inert gas (

    
    ) flow. Safety: Dry Pd/C is pyrophoric; use wet paste.
    
  • Hydrogenation:

    • Purge vessel 3x with

      
      , then 3x with 
      
      
      
      .
    • Pressurize to 3-5 bar (45-75 psi) .

    • Stir vigorously (1000+ rpm) at 25-30°C . Warning: Do not heat above 40°C to ensure F-retention.

  • Monitoring: Monitor

    
     uptake. Reaction is typically complete when uptake ceases (approx 1-2 hours).
    
  • Workup: Filter catalyst over Celite. Concentrate filtrate. Neutralize if free base is required.

Protocol B: Chemoselective Reduction (Synthesis of Fluoro-Amino-Cinnamates)

Objective: Selective reduction of


 while preserving the conjugated 

bond. Challenge: Thermodynamics favor saturation. Kinetic control is required.
Strategy: Catalytic Transfer Hydrogenation (CTH)

Standard


 gas is often too aggressive for this selectivity. Using hydrazine hydrate as a hydrogen donor with a selective catalyst is superior for reproducibility.
Materials
  • Substrate: 4-Fluoro-3-nitro-cinnamate (10 mmol)

  • Catalyst: 1% Pt/C (sulfided) or 5% Fe/C.

  • H-Donor: Hydrazine Hydrate (

    
    ) (3-5 equivalents).
    
  • Solvent: Ethanol.

Step-by-Step Methodology
  • Dissolution: Dissolve substrate in Ethanol and heat to reflux (or 60°C).

  • Catalyst Addition: Add the Pt/C (sulfided) catalyst.

  • Controlled Addition: Add Hydrazine Hydrate dropwise over 30 minutes.

    • Mechanism:[1][2][3][4][5][6][7] Hydrazine decomposes on the metal surface to generate active hydrogen species that preferentially reduce the polar

      
       group over the non-polar 
      
      
      
      bond.
  • Monitoring: Monitor via HPLC every 15 minutes. Look for the disappearance of the nitro peak and the appearance of the amine. Stop immediately upon conversion to prevent alkene attack.

  • Workup: Cool, filter catalyst, and pour into water to precipitate the product or extract with Ethyl Acetate.

Alternative: Pt-V/C with Gas

If


 gas must be used, substitute the catalyst with 5% Pt-V/C (Vanadium doped) . Run at low pressure (1 bar)  and low temperature (0-5°C)  to kinetically favor nitro reduction.

Data Summary & Troubleshooting

Comparison of Conditions
ParameterProtocol A (Global)Protocol B (Selective)
Primary Catalyst 5% Pd/C1% Pt/C (Sulfided)
Hydrogen Source

Gas (3-5 bar)
Hydrazine Hydrate (CTH)
Temp 25-30°C60°C (Reflux)
Additive Acid (MSA/AcOH)None
Major Impurity Risk DefluorinationOver-reduction (saturated amine)
C-F Retention >99.5% (with acid)>99.8%
Troubleshooting Guide
  • Problem: Significant defluorination observed (>1%).

    • Fix: Switch from Pd to Pt. Lower temperature by 10°C. Increase acid equivalents.

  • Problem: Incomplete nitro reduction.

    • Fix: Increase pressure (Protocol A) or add fresh hydrazine (Protocol B). Ensure agitation is sufficient (mass transfer limitation).

  • Problem: Over-reduction of alkene in Protocol B.

    • Fix: Switch to Fe-based chemical reduction (Bechamp) or strictly limit reaction time.

Workflow Visualization

ProtocolWorkflow Start Start: Fluoro-Nitro Cinnamate Decision Target Product? Start->Decision PathA Protocol A: Global Reduction Decision->PathA Saturated Ester PathB Protocol B: Selective Reduction Decision->PathB Unsaturated Ester StepA1 Add Pd/C + Acid (AcOH/MSA) PathA->StepA1 StepA2 H2 (3-5 bar), 25°C StepA1->StepA2 ResultA Fluoro-Amino-Hydrocinnamate StepA2->ResultA StepB1 Add Pt/C (sulfided) PathB->StepB1 StepB2 Hydrazine Hydrate (Dropwise), 60°C StepB1->StepB2 ResultB Fluoro-Amino-Cinnamate StepB2->ResultB

Figure 2: Decision tree and workflow for selecting the appropriate reduction protocol based on the target molecule.

References

  • Blaser, H. U., et al. (2003). "Selective Hydrogenation for Fine Chemicals: Recent Trends and New Developments." Advanced Synthesis & Catalysis. Link

  • Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press. (Standard Reference Text).
  • Maegawa, T., et al. (2007). "Efficient and Practical Arene Hydrogenation by Heterogeneous Catalysts under Mild Conditions." Chemistry - A European Journal. Link

  • Corma, A., et al. (2006). "Chemoselective Hydrogenation of Nitro Compounds with Supported Gold Catalysts." Science. Link

  • Studer, M., et al. (2000). "The hydrogenation of nitro aromatics: the partial hydrogenation of nitrobenzene to phenylhydroxylamine." Topics in Catalysis. Link

Sources

Application

Process Development Guide: Scalable Synthesis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate

Executive Summary & Strategic Analysis The synthesis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate requires strict control over stereochemistry (E-isomer > 99%) and impurity profiles, particularly regarding heavy metal...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

The synthesis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate requires strict control over stereochemistry (E-isomer > 99%) and impurity profiles, particularly regarding heavy metals and regioisomers. This guide outlines two scalable routes:

  • Route A: Horner-Wadsworth-Emmons (HWE) Olefination (Recommended)

    • Mechanism: Reaction of 2-Fluoro-5-nitrobenzaldehyde with triethyl phosphonoacetate.

    • Advantage: Metal-free, thermodynamically controlled E-selectivity, robust on multi-kilogram scale.

    • Constraint: Generation of phosphate byproducts requires efficient aqueous washing.

  • Route B: Heck Cross-Coupling

    • Mechanism: Pd-catalyzed coupling of 1-Bromo-2-fluoro-5-nitrobenzene with ethyl acrylate.

    • Advantage: High atom economy, readily available aryl halide precursors.

    • Constraint: Requires Palladium scavenging (expensive on scale) and rigorous inert atmosphere.

Decision Matrix: Route Selection

The following diagram illustrates the decision logic for selecting the optimal route based on facility capabilities and raw material availability.

RouteSelection Start Target: Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate Decision Constraint Analysis Start->Decision Factor1 Strict Metal Limits (<10 ppm)? Decision->Factor1 Pharma Grade Factor2 Cost of Goods (COGs) Priority? Decision->Factor2 Agro/Fine Chem RouteA Route A: HWE Reaction (Benzaldehyde Precursor) OutputA Protocol: Stoichiometric High E-Selectivity RouteA->OutputA RouteB Route B: Heck Coupling (Aryl Bromide Precursor) OutputB Protocol: Catalytic Pd Scavenging Req. RouteB->OutputB Factor1->RouteA Yes (Avoid Pd) Factor2->RouteB High Volume

Figure 1: Strategic selection pathway for synthesis routes based on regulatory and economic constraints.

Protocol A: Horner-Wadsworth-Emmons (HWE) Reaction

Status: Primary Recommendation for GMP Intermediates.

This protocol utilizes the high acidity of the


-protons in triethyl phosphonoacetate to generate a stabilized carbanion. The reaction is run under "Masamune-Roush" type mild conditions or standard solid-liquid phase transfer conditions to maximize E-selectivity.
Reaction Scheme


Reagents & Materials
ReagentEquiv.RoleCritical Attribute
2-Fluoro-5-nitrobenzaldehyde 1.0Limiting ReagentPurity >98% (HPLC)
Triethyl phosphonoacetate 1.1 - 1.2ReagentFreshly distilled if colored
Potassium Carbonate (K₂CO₃) 1.5 - 2.0BaseAnhydrous, finely milled
THF (Tetrahydrofuran) 10 VSolventWater content <0.05%
Water -Quench/WashDeionized
Step-by-Step Procedure
  • Reactor Setup: Equip a glass-lined reactor with a mechanical stirrer, temperature probe, and nitrogen inlet.

  • Phosphonate Activation: Charge THF (5 V) and Triethyl phosphonoacetate (1.1 equiv) to the reactor. Cool to 0–5°C.

  • Base Addition: Add K₂CO₃ (1.5 equiv) portion-wise, maintaining internal temperature <10°C. Stir for 30 minutes to generate the ylide/carbanion species.

    • Note: For strictly anhydrous conditions, NaH (60% dispersion) can be used, but K₂CO₃ is safer for scale-up.

  • Substrate Addition: Dissolve 2-Fluoro-5-nitrobenzaldehyde (1.0 equiv) in THF (5 V). Add this solution dropwise to the reactor over 60 minutes, maintaining temperature at 0–5°C.

  • Reaction Phase: Allow the mixture to warm to 20–25°C naturally. Stir for 4–6 hours.

  • IPC (In-Process Control): Sample for HPLC. Target: <1.0% residual aldehyde.

  • Quench: Cool to 10°C. Slowly add water (10 V) to dissolve phosphate salts.

  • Workup: Separate phases. Extract aqueous layer with Ethyl Acetate (5 V). Combine organics and wash with Brine (5 V).

  • Concentration: Distill solvent under reduced pressure (max jacket temp 45°C) to obtain the crude solid.

Self-Validating Checkpoints
  • Visual: The reaction mixture typically transitions from pale yellow to deep orange/brown as the conjugation extends.

  • NMR Validation: The E-isomer is confirmed by the coupling constant of the vinylic protons.

    • 
       ~6.5–6.7 ppm (d, J = 16.0 Hz) 
      
      
      
      E-isomer (Target).
    • 
       ~5.9–6.1 ppm (d, J = 12.0 Hz) 
      
      
      
      Z-isomer (Impurity).

Protocol B: Heck Cross-Coupling

Status: Secondary Recommendation for Cost-Sensitive Non-GMP Routes.

This route avoids the generation of phosphate waste but introduces palladium. We utilize "Jeffery conditions" (ligand-free Pd with tetraalkylammonium salts) to stabilize the catalytic cycle and reduce costs.

Reaction Scheme


Reagents & Materials
ReagentEquiv.[1]RoleCritical Attribute
1-Bromo-2-fluoro-5-nitrobenzene 1.0Limiting ReagentSolid
Ethyl Acrylate 1.2 - 1.5OlefinStabilized with MEHQ
Pd(OAc)₂ 0.01 - 0.02Catalyst1-2 mol% loading
Sodium Acetate (NaOAc) 1.5BaseAnhydrous
TBAB 0.5AdditiveTetrabutylammonium bromide
DMF or NMP 8 VSolventDegassed
Step-by-Step Procedure
  • Inerting: Purge the reactor with Nitrogen for 15 minutes. Oxygen inhibits the catalytic cycle and degrades the catalyst.

  • Charging: Add DMF, 1-Bromo-2-fluoro-5-nitrobenzene, NaOAc, and TBAB. Stir to suspend.

  • Catalyst Addition: Add Pd(OAc)₂.

  • Olefin Addition: Add Ethyl Acrylate via addition funnel.

  • Heating: Ramp temperature to 90–100°C. Caution: Exothermic initiation is possible.

  • Reaction: Stir for 8–12 hours.

    • Mechanism Insight: The electron-withdrawing nitro group activates the aryl bromide for oxidative addition, facilitating the cycle.

  • IPC: Check HPLC for consumption of aryl bromide.

  • Workup: Filter through a pad of Celite to remove Pd black. Dilute filtrate with water and extract with Ethyl Acetate.

  • Scavenging: Treat organic layer with functionalized silica (e.g., thiol-modified silica) or charcoal to reduce Pd content to <10 ppm.

Purification & Crystallization (Universal)

Regardless of the synthesis route, the crude product requires purification to meet the >99% purity specification.

  • Solvent System: Ethanol/Water or Isopropanol/Heptane.

  • Procedure:

    • Dissolve crude solid in Ethanol (3 V) at 65°C (Reflux).

    • Slowly add Water (1 V) until slight turbidity persists.

    • Cool slowly (10°C/hour) to 0–5°C.

    • Age slurry for 2 hours.

    • Filter and wash with cold Ethanol/Water (1:1).

  • Drying: Vacuum oven at 40°C for 12 hours.

Process Safety & Hazard Analysis

Hazard ClassSpecific RiskMitigation Strategy
Energetic Nitro-aromatics have high decomposition energy.DSC (Differential Scanning Calorimetry) required before scale-up >100g. Maintain T < 120°C.
Sensitizer Acrylates and Fluoro-nitro compounds are skin sensitizers.Full PPE (Tyvek suit, double nitrile gloves). Use closed handling systems.
Runaway Heck reaction induction period.Use dosing-controlled reaction (semi-batch) rather than all-in batch for large scales.

References

  • Horner-Wadsworth-Emmons Reaction Overview

    • Source: Organic Chemistry Portal.[2][3] "Horner-Wadsworth-Emmons Reaction."[2][4][5]

    • URL:[Link][4]

  • Heck Reaction Conditions (Ligand-Free)

    • Source: Jeffery, T. "On the efficiency of tetraalkylammonium salts in Heck type reactions." Tetrahedron 52.30 (1996): 10113-10130.
    • URL:[Link]

  • Synthesis of Fluorinated Cinnamates (Related Analogs)

    • Source: Henry, C. E., & Kwon, O. "Phosphine-Catalyzed Synthesis of (E)-Cinnamates." Organic Letters 9.16 (2007): 3069-3072.[6]

    • URL:[Link]

  • Source: Bretherick's Handbook of Reactive Chemical Hazards.
  • Commercial Availability & CAS Verification

    • Source: BLD Pharm Product Page for CAS 91319-50-5.[7]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate

This guide serves as a dedicated technical resource for researchers, chemists, and process development professionals engaged in the synthesis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate. The synthesis of this and rel...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a dedicated technical resource for researchers, chemists, and process development professionals engaged in the synthesis of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate. The synthesis of this and related α,β-unsaturated esters is commonly achieved via the Horner-Wadsworth-Emmons (HWE) reaction, which is known for its high stereoselectivity in producing (E)-alkenes.[1][2] This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized experimental protocols to help overcome common challenges and improve reaction yield and purity.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate? A1: The Horner-Wadsworth-Emmons (HWE) reaction is the preferred method. It involves the reaction of a stabilized phosphonate carbanion, generated from triethyl phosphonoacetate, with 2-Fluoro-5-nitrobenzaldehyde. This method generally provides high yields and excellent selectivity for the desired (E)-isomer.[1][2][3]

Q2: Why is the HWE reaction favored over the classic Wittig reaction for this synthesis? A2: The HWE reaction offers two significant advantages. First, the phosphonate-stabilized carbanions used are typically more nucleophilic than the corresponding phosphonium ylides in Wittig reactions.[1] Second, the byproduct of the HWE reaction is a water-soluble dialkylphosphate salt, which can be easily removed during an aqueous workup, greatly simplifying product purification.[1][2][4]

Q3: What is the critical role of the base in this reaction? A3: The base is responsible for deprotonating the phosphonate ester to form the reactive phosphonate carbanion, which is the key nucleophile.[1][5] The choice of base is crucial and can affect reaction rate, yield, and even stereoselectivity. Strong, non-nucleophilic bases like Sodium Hydride (NaH) are commonly used to ensure complete deprotonation.[4][6]

Q4: How critical are anhydrous conditions for the HWE reaction? A4: Extremely critical. Anhydrous (water-free) conditions are essential for nearly all condensation reactions involving strong bases and reactive anions.[7][8] Water can react with the strong base (e.g., NaH) and quench the phosphonate carbanion, leading to significantly lower yields or complete reaction failure.[8][9] All glassware should be thoroughly dried, and anhydrous solvents must be used.[10][11]

Q5: How can I confirm the stereochemistry of the final product? A5: The (E)-stereochemistry can be confirmed using ¹H NMR spectroscopy. The vinyl protons on the double bond will exhibit a characteristic large coupling constant (J value), typically in the range of 15-18 Hz, which is indicative of a trans-configuration.

Troubleshooting Guide

This section addresses common problems encountered during the synthesis, providing plausible causes and actionable solutions.

Problem 1: Low or No Product Yield
Possible CauseRecommended Solution & Explanation
Insufficient Base or Incomplete Deprotonation The phosphonate ester must be fully deprotonated to form the active carbanion. Solution: Use a strong, non-nucleophilic base like Sodium Hydride (NaH, 60% dispersion in oil). Ensure at least 1.1-1.2 molar equivalents are used relative to the phosphonate. Allow sufficient time for the deprotonation to complete (often indicated by the cessation of hydrogen gas evolution) before adding the aldehyde.[4][6]
Presence of Moisture (Non-Anhydrous Conditions) Water will consume the base and the carbanion, halting the reaction.[8] Solution: Flame-dry or oven-dry all glassware before use.[10][11] Use anhydrous solvents (e.g., THF, DMF) from a freshly opened bottle or a solvent purification system. Perform the reaction under an inert atmosphere (Nitrogen or Argon) to prevent atmospheric moisture from entering the reaction vessel.[8][10]
Poor Quality or Impure Reagents The purity of the starting materials, 2-Fluoro-5-nitrobenzaldehyde and triethyl phosphonoacetate, is paramount. Solution: Verify the purity of the aldehyde by melting point or NMR. If necessary, recrystallize it. Distill the triethyl phosphonoacetate under reduced pressure if its purity is questionable.
Incorrect Reaction Temperature HWE reactions are often performed at low temperatures initially to control the addition rate and then warmed to complete the reaction. Solution: Begin the deprotonation and the subsequent addition of the aldehyde at 0 °C to manage any exotherm. After the addition is complete, allow the reaction to warm to room temperature and stir for several hours or overnight to ensure it goes to completion.[1]
Side Reactions The nitro group on the aromatic ring is a strong electron-withdrawing group, which activates the aldehyde. However, under strongly basic conditions, side reactions, though less common for HWE, can occur. Solution: Ensure slow, controlled addition of the aldehyde to the pre-formed phosphonate carbanion. This maintains a low concentration of the aldehyde, minimizing potential side reactions.
Problem 2: Formation of Impurities or (Z)-Isomer
Possible CauseRecommended Solution & Explanation
Incomplete Reaction Unreacted 2-Fluoro-5-nitrobenzaldehyde or triethyl phosphonoacetate will contaminate the final product. Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction stalls, consider adding a small additional portion of the base and carbanion. Ensure adequate reaction time (4-24 hours) at room temperature.
Formation of (Z)-Isomer While the HWE reaction strongly favors the (E)-alkene, certain conditions can lead to the formation of the undesired (Z)-isomer.[1] Solution: The use of lithium salts and higher temperatures can sometimes enhance (E)-selectivity.[1] However, for aromatic aldehydes, standard conditions (NaH in THF) almost exclusively yield the (E)-product.[1] If (Z)-isomer formation is a persistent issue, consider the Still-Gennari modification, although this is typically used to intentionally produce (Z)-alkenes.[1]
Byproduct Contamination The primary byproduct is diethyl phosphate, which is water-soluble. Solution: A thorough aqueous workup is essential. Washing the organic layer with water or a mild brine solution will effectively remove the phosphate byproduct.[2][4]
Problem 3: Difficult Product Purification
Possible CauseRecommended Solution & Explanation
Product is an Oil or Low-Melting Solid The target compound may not be a high-melting, easily crystallizable solid, making purification challenging. Solution: After the aqueous workup and solvent removal, column chromatography is the most effective method for obtaining high-purity product. Use a silica gel stationary phase with a solvent system like ethyl acetate/hexanes. Monitor fractions by TLC to isolate the pure product.
Residual Solvent High-boiling point solvents like DMF can be difficult to remove completely. Solution: If using DMF, remove the bulk of it under high vacuum. Then, perform a liquid-liquid extraction with a lower-boiling organic solvent (like ethyl acetate) and wash thoroughly with water and brine to transfer the product into the new solvent and wash away residual DMF.

Visualized Workflows and Mechanisms

Horner-Wadsworth-Emmons Reaction Mechanism

The diagram below outlines the key steps in the HWE reaction, from deprotonation of the phosphonate to the final alkene product.

HWE_Mechanism cluster_1 Step 1: Deprotonation cluster_2 Step 2: Nucleophilic Attack cluster_3 Step 3: Elimination P1 Triethyl phosphonoacetate Carbanion Phosphonate Carbanion (Ylide) P1->Carbanion H⁺ abstraction Aldehyde 2-Fluoro-5-nitro- benzaldehyde Base Base (NaH) Intermediate Betaine-like Intermediate Aldehyde->Intermediate Oxaphosphetane Oxaphosphetane Intermediate Carbanion2->Intermediate C-C bond formation Product Ethyl (E)-acrylate Product Oxaphosphetane->Product Elimination Byproduct Phosphate Byproduct Oxaphosphetane->Byproduct Intermediate2->Oxaphosphetane Ring closure

Caption: Key mechanistic steps of the Horner-Wadsworth-Emmons reaction.

Troubleshooting Flowchart for Low Yield

Use this decision tree to diagnose and resolve issues related to poor reaction yields.

Troubleshooting_Flowchart start Low Yield Observed check_anhydrous Were anhydrous conditions strictly maintained? start->check_anhydrous check_base Was >1.1 eq. of fresh, strong base used? check_anhydrous->check_base Yes sol_anhydrous SOLUTION: Flame/oven-dry all glassware. Use anhydrous solvents. Run under inert atmosphere. check_anhydrous->sol_anhydrous No check_reagents Are starting materials pure and characterized? check_base->check_reagents Yes sol_base SOLUTION: Use fresh NaH (60% in oil). Ensure complete deprotonation before adding aldehyde. check_base->sol_base No check_time_temp Was reaction stirred at RT for >4 hours? check_reagents->check_time_temp Yes sol_reagents SOLUTION: Recrystallize aldehyde. Distill phosphonate ester. check_reagents->sol_reagents No sol_time_temp SOLUTION: Monitor by TLC. Allow longer reaction time (up to 24h). check_time_temp->sol_time_temp No end_node Yield Improved check_time_temp->end_node Yes sol_anhydrous->end_node sol_base->end_node sol_reagents->end_node

Caption: A decision tree for troubleshooting low reaction yields.

Optimized Experimental Protocol

This protocol is a robust starting point for the synthesis. All operations should be performed in a fume hood using appropriate personal protective equipment (PPE).

Reagents & Materials:

  • Triethyl phosphonoacetate (≥98%)

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Anhydrous Tetrahydrofuran (THF)

  • 2-Fluoro-5-nitrobenzaldehyde (≥98%)

  • Diethyl ether

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, dropping funnel, nitrogen/argon inlet, septa

Procedure:

  • Preparation: Set up a flame-dried three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum.

  • Base Suspension: Under a positive flow of nitrogen, charge the flask with anhydrous THF (approx. 5 mL per mmol of aldehyde). Add Sodium Hydride (1.2 equivalents) to the THF. Cool the suspension to 0 °C using an ice-water bath.

  • Carbanion Formation: Add triethyl phosphonoacetate (1.1 equivalents) dropwise to the stirred NaH/THF suspension via syringe over 15 minutes.

  • Activation: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour. The formation of the phosphonate carbanion is typically accompanied by the evolution of hydrogen gas, resulting in a clear or slightly yellowish solution.

  • Aldehyde Addition: Dissolve the 2-Fluoro-5-nitrobenzaldehyde (1.0 equivalent) in a minimal amount of anhydrous THF. Cool the reaction mixture back to 0 °C and add the aldehyde solution dropwise over 20-30 minutes.

  • Reaction: Once the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction's progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate). The reaction is typically complete within 4-12 hours.

  • Quenching: Upon completion, cool the reaction mixture to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

  • Workup: Transfer the mixture to a separatory funnel. Add diethyl ether and water. Separate the layers. Wash the organic layer sequentially with water (2x) and then with brine (1x).

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting crude residue by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes to afford the pure Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate.

References

  • Wikipedia. Horner–Wadsworth–Emmons reaction. Available from: [Link]

  • Organic Chemistry Portal. Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction. Available from: [Link]

  • Slideshare. Horner-Wadsworth-Emmons reaction. Available from: [Link]

  • YouTube. Horner-Wadsworth-Emmons reaction to form alkenes. Available from: [Link]

  • ACS Publications. A Mechanistic Study of the Horner−Wadsworth−Emmons Reaction. Available from: [Link]

  • Fiveable. Anhydrous Conditions Definition - Organic Chemistry Key Term. Available from: [Link]

  • Fiveable. Anhydrous conditions Definition - Organic Chemistry II Key Term. Available from: [Link]

  • Organic Syntheses. ethyl cinnamate. Available from: [Link]

  • Oxford Academic. Condensation Reactions Synthesize Random Polymers | Assembling Life. Available from: [Link]

  • ChemRxiv. (E)-Selective Weinreb Amide–type Horner–Wadsworth–Emmons Reaction. Available from: [Link]

  • Organic Chemistry Portal. (E)-Selective Weinreb Amide-Type Horner-Wadsworth-Emmons Reaction. Available from: [Link]

  • Sciencemadness Discussion Board. Anhydrous Conditions. Available from: [Link]

  • University of Rochester. Troubleshooting: How to Improve Yield. Available from: [Link]

  • ACS Publications. (E)-Selective Weinreb Amide-Type Horner–Wadsworth–Emmons Reaction. Available from: [Link]

Sources

Optimization

Optimizing E/Z selectivity in Ethyl 3-(2-fluoro-5-nitrophenyl)acrylate synthesis

To: Chemical Development Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Optimizing E/Z Selectivity in Ethyl 3-(2-fluoro-5-nitrophenyl)acrylate Synthesis Strategic Overview:...

Author: BenchChem Technical Support Team. Date: February 2026

To: Chemical Development Team From: Senior Application Scientist, Technical Support Division Subject: Technical Guide: Optimizing E/Z Selectivity in Ethyl 3-(2-fluoro-5-nitrophenyl)acrylate Synthesis

Strategic Overview: The Stereocontrol Challenge

The synthesis of Ethyl 3-(2-fluoro-5-nitrophenyl)acrylate presents a specific stereochemical challenge due to the electronic and steric nature of the aryl ring. The 2-fluoro group introduces ortho-steric strain, while the 5-nitro group makes the system highly electron-deficient.

To achieve high (E)-selectivity (trans), two primary pathways are validated. Your choice depends on the available starting material:

  • Horner-Wadsworth-Emmons (HWE) Reaction: Best for Aldehyde precursors.[1] Generally provides >95:5 E:Z ratios under thermodynamic control.

  • Heck Cross-Coupling: Best for Aryl Halide precursors. inherently yields the (E)-isomer due to the syn-insertion/syn-elimination mechanism.

Decision Matrix: Pathway Selection

ReactionSelection Start Starting Material? Aldehyde 2-Fluoro-5-nitrobenzaldehyde Start->Aldehyde Halide 2-Fluoro-5-nitro-1-iodobenzene Start->Halide HWE Pathway A: HWE Reaction (Thermodynamic Control) Aldehyde->HWE + Triethyl phosphonoacetate Heck Pathway B: Heck Coupling (Kinetic/Mech Control) Halide->Heck + Ethyl acrylate Outcome Target: (E)-Ethyl 3-(2-fluoro-5-nitrophenyl)acrylate HWE->Outcome Heck->Outcome

Figure 1: Decision matrix for selecting the optimal synthetic pathway based on feedstock availability.

Protocol A: High-Selectivity HWE Reaction

This protocol utilizes thermodynamic equilibration to maximize the (E)-isomer. The electron-withdrawing nitro group increases the electrophilicity of the aldehyde, potentially accelerating the reaction but risking kinetic trapping of the (Z)-isomer if the temperature is too low.

Mechanism & Causality: The reaction proceeds via an oxaphosphetane intermediate. The (E)-alkene is formed from the anti-oxaphosphetane (thermodynamically more stable). Using a lithium salt or a non-chelating base promotes equilibration to this stable intermediate.

Step-by-Step Methodology
ParameterSpecificationRationale
Substrate 2-Fluoro-5-nitrobenzaldehyde (1.0 eq)Limiting reagent.
Reagent Triethyl phosphonoacetate (1.2 eq)Excess ensures complete conversion.
Base DBU (1.5 eq) or LiCl/TEA Masamune-Roush conditions. Mild bases prevent polymerization of the sensitive nitro-styrene product.
Solvent MeCN or THFMeCN (Acetonitrile) often enhances E-selectivity for electron-poor aldehydes.
Temp 0°C

25°C
Start cold to control exotherm, warm to RT to drive thermodynamic equilibration to (E).

Experimental Procedure:

  • Activation: In a dry flask under

    
    , dissolve Triethyl phosphonoacetate (1.2 eq) and LiCl (1.5 eq) in anhydrous MeCN.
    
  • Deprotonation: Add DBU (1.5 eq) dropwise at 0°C. Stir for 30 mins. Note: Solution should turn clear/yellow.

  • Addition: Add 2-Fluoro-5-nitrobenzaldehyde (1.0 eq) dissolved in minimal MeCN dropwise.

  • Equilibration: Allow to warm to Room Temperature (25°C) and stir for 4–6 hours.

  • Workup: Quench with saturated

    
    . Extract with EtOAc.[2] Wash organic layer with water (to remove phosphate byproducts) and brine.
    

Protocol B: Heck Coupling (Alternative)

If the HWE reaction yields inseparable mixtures or if the aldehyde is unavailable, the Heck reaction is the robust alternative. It is stereospecific for the (E)-isomer.

Mechanism: Pd(0) undergoes oxidative addition to the aryl iodide. Coordination and syn-insertion of ethyl acrylate is followed by syn-


-hydride elimination. This geometric requirement forces the formation of the (E)-alkene.
Step-by-Step Methodology
ParameterSpecificationRationale
Substrate 2-Fluoro-5-nitro-1-iodobenzeneIodides react faster than bromides, essential for electron-poor rings.
Olefin Ethyl Acrylate (1.5 eq)The acceptor alkene.
Catalyst Pd(OAc)

(1-5 mol%)
Cost-effective Pd(II) source; reduces to active Pd(0) in situ.
Ligand

or Triphenylphosphine
Stabilizes Pd species; prevents "Pd black" precipitation.
Base Triethylamine (

)
Neutralizes HI byproduct.
Temp 80–100°CRequired to overcome activation energy for oxidative addition.

Troubleshooting Guide & FAQs

This section addresses specific failure modes users encounter with the 2-fluoro-5-nitro substrate.

Q1: I am seeing ~15% Z-isomer in my HWE product. How do I fix this?

Diagnosis: The reaction may be under kinetic control . The electron-withdrawing nitro group makes the aldehyde very reactive, forming the oxaphosphetane rapidly. If the reaction stops here, you get a mixture. Solution:

  • Switch Solvent: Change from THF to MeCN or DCM .

  • Switch Base: Use NaH in THF at 0°C, then reflux. The higher temperature forces the reversibility of the intermediate, funneling it to the thermodynamic (E)-product.

  • Add LiCl: If using DBU/Amine bases, adding Lithium Chloride stabilizes the chelated intermediate, allowing better equilibration.

Q2: The reaction turns black and yield is low (Heck Reaction).

Diagnosis: "Palladium Black" precipitation. The catalyst is decomposing before the reaction completes. Solution:

  • Ligand Load: Increase the Phosphine:Pd ratio to 4:1.

  • Oxygen: Ensure rigorous degassing.

    
     oxidizes phosphines, killing the catalyst.
    
  • Jeffery Conditions: Add TBAB (Tetrabutylammonium bromide) (1.0 eq). This phase-transfer catalyst stabilizes Pd nanoparticles and accelerates the reaction, often allowing lower temperatures.

Q3: Can I use the Still-Gennari modification?

Answer: Only if you want the (Z)-isomer .

  • Standard HWE: Triethyl phosphonoacetate

    
    (E)-Selective .
    
  • Still-Gennari: Bis(trifluoroethyl) phosphonoacetate + KHMDS

    
    (Z)-Selective .
    
  • Warning: Do not mix these reagents.

Troubleshooting Logic Flow

Troubleshooting Issue Problem Encountered Check Is it Selectivity or Yield? Issue->Check Sel Poor E/Z Selectivity Check->Sel Yield Low Yield / Decomposition Check->Yield Sol1 HWE: Switch to NaH/THF Heat to Reflux Sel->Sol1 Sol2 HWE: Add LiCl (Masamune conditions) Sel->Sol2 Sol3 Heck: Add TBAB (Jeffery Cond.) Degas Solvents Yield->Sol3

Figure 2: Logic flow for diagnosing and correcting common synthetic failures.

Analytical Validation

You must verify the stereochemistry using


 NMR . The coupling constant (

) of the vinylic protons is the definitive identifier.
IsomerVinylic Proton Coupling (

)
Chemical Shift (

) Trend
(E)-Isomer 15.5 – 16.5 Hz Doublet usually further downfield.
(Z)-Isomer 11.0 – 13.0 Hz Doublet usually further upfield.

Data Interpretation:

  • Look for the doublet around 6.5 ppm and 7.8 ppm.

  • The 2-fluoro group will also split these protons (small

    
    ), potentially creating a doublet of doublets . Do not confuse 
    
    
    
    (usually 2–5 Hz for long range) with the alkene
    
    
    .

References

  • Horner-Wadsworth-Emmons Reaction Overview. Organic Chemistry Portal.[3] [Link][1]

  • Heck Reaction Mechanism and Selectivity. Organic Chemistry Portal. [Link][4]

  • NMR Coupling Constants for Alkenes. Magritek NMR Guide. [Link]

  • Stereoselective HWE Reactions in Deep Eutectic Solvents. Royal Society of Chemistry. [Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Conversion in Heck Coupling Reactions of Nitrophenyl Acrylates

Welcome to the technical support guide for one of the most powerful C-C bond-forming reactions in modern organic synthesis: the Mizoroki-Heck reaction. This guide is specifically tailored for researchers, chemists, and d...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for one of the most powerful C-C bond-forming reactions in modern organic synthesis: the Mizoroki-Heck reaction. This guide is specifically tailored for researchers, chemists, and drug development professionals encountering challenges, particularly low conversion, when working with electron-deficient substrates like nitrophenyl acrylates.

The presence of a strongly electron-withdrawing nitro group on the aryl halide, coupled with an electron-deficient acrylate, presents a unique set of challenges that can deviate from standard Heck protocols. This document provides in-depth, field-proven insights in a direct question-and-answer format to help you diagnose and resolve these issues effectively.

Part 1: Foundational Troubleshooting & Diagnosis

This section addresses the most common initial points of failure in the Heck coupling of nitrophenyl acrylates.

Q1: My Heck reaction shows very low or no conversion of the nitrophenyl halide. Where should I start my investigation?

A1: When facing a stalled reaction, a systematic, multi-point check is crucial before attempting drastic changes to the core protocol. The issue often lies in one of three areas: the integrity of the catalytic cycle, the quality of your reagents, or the reaction environment itself.

  • Visual Inspection: The first diagnostic step is to observe the reaction mixture. The formation of a fine, black precipitate ("palladium black") is a classic sign of catalyst decomposition. The active Pd(0) species is prone to aggregation, rendering it catalytically inactive. Ligands play a critical role in stabilizing Pd(0) and preventing this process.[1] If you see palladium black, your primary focus should be on the catalyst/ligand system.

  • Reagent Purity & Quality:

    • Solvent: The Heck reaction is highly sensitive to solvent quality. Polar aprotic solvents like DMF, DMAc, or NMP are commonly used.[2] Ensure they are anhydrous and peroxide-free. Using a freshly opened bottle or solvent from a purification system is highly recommended.

    • Base: The base is not just a proton scavenger; it is essential for regenerating the active Pd(0) catalyst at the end of the cycle.[3][4] If you are using an organic base like triethylamine (Et3N), ensure it is pure. Inorganic bases (e.g., K2CO3, Cs2CO3) should be finely ground and dried before use to maximize their surface area and reactivity.

    • Acrylate: Acrylates, especially under basic conditions and heat, can be prone to polymerization. Check for the presence of inhibitors in the commercially supplied acrylate and consider passing it through a short column of basic alumina to remove them if necessary.

  • Inert Atmosphere: The Pd(0) catalyst is oxygen-sensitive. Ensure your reaction setup is thoroughly deoxygenated. This involves multiple (at least three) cycles of evacuating the reaction flask and backfilling with an inert gas (Argon or Nitrogen). Sparging the solvent with inert gas for 15-30 minutes before adding reagents is also a standard best practice.

Below is a logical workflow to begin your troubleshooting process.

G start Low or No Conversion Observed check_visual Visually Inspect Reaction (Formation of Pd Black?) start->check_visual pd_black YES: Catalyst Deactivation Proceed to Catalyst/Ligand Troubleshooting (Part 2) check_visual->pd_black Yes no_pd_black NO: Issue is likely Reagents or Conditions check_visual->no_pd_black No check_reagents Verify Reagent Quality (Solvent, Base, Substrates) reagent_ok Reagents OK: Focus on Reaction Parameters (Base, Solvent, Temp) check_reagents->reagent_ok Confirmed Pure reagent_bad Reagents Suspect: Purify/Replace Reagents and Rerun check_reagents->reagent_bad Purity Unknown check_atmosphere Confirm Inert Atmosphere (Degassing Technique) atmosphere_ok Atmosphere OK: Proceed with other checks check_atmosphere->atmosphere_ok Confirmed Inert atmosphere_bad Atmosphere Inadequate: Improve Degassing Protocol and Rerun check_atmosphere->atmosphere_bad Procedure Lacking no_pd_black->check_reagents reagent_ok->check_atmosphere

Caption: Initial troubleshooting decision tree for Heck reactions.

Part 2: The Catalytic System - Palladium & Ligands

The heart of the Heck reaction is the palladium catalyst and its associated ligands. For challenging substrates like nitrophenyl halides, this system must be finely tuned.

Q2: I am seeing significant catalyst decomposition (palladium black). How can I improve the stability and activity of my catalyst?

A2: Catalyst decomposition is a sign that the ligand is failing to adequately stabilize the Pd(0) intermediate or that the oxidative addition step is too slow, allowing the catalyst to aggregate. For electron-poor aryl halides, the choice of ligand is paramount.

The traditional triphenylphosphine (PPh3) ligand is often insufficient for these substrates, especially at the higher temperatures required for less reactive aryl bromides or chlorides.[5] You should screen a panel of more robust ligands.

Key Ligand Classes for Electron-Deficient Aryl Halides:

  • Sterically Hindered Alkylphosphines: Ligands like tri-tert-butylphosphine (P(t-Bu)3) are highly effective.[6] Their large steric bulk and strong electron-donating ability promote the crucial oxidative addition step and stabilize the resulting Pd(II) complex.

  • Buchwald Biaryl Phosphines: This class of ligands (e.g., SPhos, XPhos, BrettPhos) is exceptionally effective. They create a bulky, electron-rich coordination sphere around the palladium center, which significantly accelerates the rate-limiting oxidative addition and prevents catalyst decomposition. Notably, a Pd/BrettPhos system has been specifically reported as effective for the Heck reaction of nitroarenes.[7][8][9]

  • N-Heterocyclic Carbenes (NHCs): NHCs are strong sigma-donating ligands that form very stable bonds with palladium, making them highly resistant to decomposition at elevated temperatures.[10]

Experimental Protocol: Ligand Screening

A parallel screening approach is the most efficient way to identify an optimal ligand.

  • Setup: Prepare an array of reaction vials (e.g., in a 24-well plate) under an inert atmosphere.

  • Stock Solutions: Prepare stock solutions of your nitrophenyl halide, acrylate, base (e.g., Cs2CO3), and solvent (e.g., dioxane or DMAc) to ensure consistent dispensing.

  • Catalyst/Ligand Addition: To each vial, add the palladium precursor (e.g., Pd2(dba)3 or Pd(OAc)2). Then, add a different ligand to each vial or row of vials. A typical Pd:Ligand ratio to screen is 1:2 or 1:4.

  • Reaction: Add the substrate and base stock solutions, seal the vials, and heat the plate to the desired temperature (e.g., 100-120 °C).[6]

  • Analysis: After a set time (e.g., 12-24 hours), cool the plate, quench the reactions, and analyze the conversion in each vial by LC-MS or GC-MS.

Parameter Condition A Condition B Condition C Condition D
Pd Precursor Pd(OAc)2 (2 mol%)Pd(OAc)2 (2 mol%)Pd2(dba)3 (1 mol%)Pd2(dba)3 (1 mol%)
Ligand PPh3 (4 mol%)P(t-Bu)3 (4 mol%)SPhos (2.5 mol%)IPr (NHC) (2.5 mol%)
Base K2CO3K2CO3Cs2CO3Cs2CO3
Solvent DMFDMFDioxaneDioxane
Temperature 110 °C110 °C110 °C110 °C
Typical Outcome <10% Conversion40-60% Conversion>90% Conversion70-90% Conversion
This table represents hypothetical but typical outcomes for the Heck coupling of a nitrophenyl bromide with an acrylate.
Q3: What is the underlying mechanism, and how does the nitro-substituent affect it?

A3: Understanding the catalytic cycle is key to rational troubleshooting. The widely accepted mechanism proceeds through a Pd(0)/Pd(II) cycle.[1][11]

G pd0 Pd(0)L₂ (Active Catalyst) oxidative_addition Oxidative Addition (Rate-Limiting Step) pd0->oxidative_addition + Ar-X (Nitrophenyl Halide) pd2_complex Ar-Pd(II)-X(L)₂ oxidative_addition->pd2_complex migratory_insertion Migratory Insertion (Carbopalladation) pd2_complex->migratory_insertion + Alkene (Acrylate) alkyl_pd2 Alkyl-Pd(II) Complex migratory_insertion->alkyl_pd2 beta_hydride β-Hydride Elimination alkyl_pd2->beta_hydride hydrido_pd2 H-Pd(II)-X(L)₂ beta_hydride->hydrido_pd2 + Product (Substituted Alkene) reductive_elim Reductive Elimination (Base-Mediated) hydrido_pd2->reductive_elim + Base reductive_elim->pd0 + BH⁺X⁻

Caption: The Heck reaction catalytic cycle.

Impact of the Nitro Group:

  • Oxidative Addition: The strongly electron-withdrawing nitro group makes the aryl halide more electron-deficient. This generally accelerates the oxidative addition step (Ar-X + Pd(0) -> Ar-Pd(II)-X), which is often rate-limiting.[5] This is an advantage. However, it can also make the aryl halide susceptible to other reactions, such as SNAr, especially with certain bases or nucleophiles present.[7]

  • Migratory Insertion: The electron-deficient nature of the acrylate substrate strongly favors the insertion step, with addition occurring almost exclusively at the β-carbon to form the linear product.[1]

  • Catalyst Deactivation: While the nitro-group helps oxidative addition, if other steps are slow, or if the ligand is not robust enough, the highly reactive intermediates can still lead to catalyst decomposition pathways.

Part 3: Optimizing Reaction Parameters

Beyond the catalyst system, the choice of base and solvent creates the environment that dictates the reaction's success.

Q4: My conversion is still low even after changing the ligand. How do I choose the right base and solvent?

A4: The base and solvent are intrinsically linked. The base must be soluble enough in the chosen solvent to participate in the reaction, and the solvent must facilitate the key steps of the catalytic cycle.

Base Selection:

The primary role of the base is to neutralize the H-X acid produced during the β-hydride elimination step, thereby regenerating the Pd(0) catalyst.[1][4]

  • Inorganic Bases (K2CO3, Cs2CO3): These are often excellent choices. Cesium carbonate (Cs2CO3) is more soluble in organic solvents like dioxane than potassium carbonate and is often more effective, albeit more expensive.[6] They are non-nucleophilic and generally do not interfere with the substrates.

  • Organic Bases (Et3N, DIPEA): Triethylamine is a classic Heck base. However, it can act as a ligand itself, potentially displacing a more effective phosphine ligand. It can also lead to the formation of ammonium salts that may complicate the reaction or purification. For nitrophenyl halides, there is a risk of SNAr side reactions.

  • Acetates (NaOAc): Sodium acetate is a mild base that is particularly useful in classic Heck conditions, but may not be strong enough for more challenging transformations.

Solvent Selection:

The solvent must dissolve the reactants and intermediates of the catalytic cycle.

  • Polar Aprotic Solvents (DMF, DMAc, NMP): These are the most common and effective solvents for the Heck reaction.[12][13] They have high dielectric constants that help stabilize the charged intermediates in the catalytic cycle. DMF and DMAc are excellent choices.[10][14]

  • Ethereal Solvents (Dioxane, THF): Dioxane is an excellent solvent, particularly when paired with bulky biaryl phosphine ligands and strong inorganic bases like Cs2CO3.[6]

  • Water: In some phosphine-free or specialized ligand systems, the addition of water can surprisingly accelerate the reaction.[15][16]

Optimization Protocol: Base and Solvent Matrix Screen

  • Select Best Catalyst System: Using the best ligand identified in Part 2, set up a grid experiment.

  • Vary Solvents and Bases: For example, test Dioxane, DMAc, and NMP as solvents (columns) against K2CO3, Cs2CO3, and DIPEA as bases (rows).

  • Run and Analyze: Execute the reactions under identical temperature and time conditions and analyze for conversion to find the optimal combination.

SolventBaseExpected EfficacyRationale
DioxaneCs2CO3Excellent Good solubility of Cs2CO3; compatible with bulky ligands.[6]
DMAcK2CO3Good to Excellent High-boiling polar solvent, good general choice.[11]
DMFK2CO3Good Standard choice, but ensure purity.[13]
DioxaneEt3NModerate Potential for side reactions and ligand competition.

References

  • Solvent effects in palladium catalysed cross-coupling reactions - White Rose Research Online. (n.d.). Retrieved from [Link]

  • de Vries, J. G. (2006). Variations on a theme—recent developments on the mechanism of the Heck reaction and their implications for synthesis. Journal of the Chemical Society, Dalton Transactions, (3), 421-429. Retrieved from [Link]

  • Beletskaya, I. P., & Cheprakov, A. V. (2000). The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chemical Reviews, 100(8), 3009-3066. Retrieved from [Link]

  • Heck reaction - Wikipedia. (2024). Retrieved from [Link]

  • Baruah, M., & Deka, D. (2023). The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. RSC Advances, 13(34), 23899-23920. Retrieved from [Link]

  • Wang, H., Cheng, H., & Liu, F. (2014). Heck Reactions with Ultralow Concentration of Transition Metals under Microwave Irradiation. Green and Sustainable Chemistry, 4(1), 1-6. Retrieved from [Link]

  • Examining the effect of base, solvent and temperature in heck reaction with the presence of palladium(II)-hydrazone complexes. (2021). AIP Publishing. Retrieved from [Link]

  • Effect of bases and solvents on the Heck coupling a [Download Table]. (n.d.). ResearchGate. Retrieved from [Link]

  • Heck Reaction. (2023). Chemistry LibreTexts. Retrieved from [Link]

  • Heck Reaction. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Reddy, R. S., et al. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. Beilstein Journal of Organic Chemistry, 9, 1599-1608. Retrieved from [Link]

  • The Heck Reaction in Ionic Liquids: Progress and Challenges. (n.d.). PMC. Retrieved from [Link]

  • Palladium-Catalyzed Reductive Heck Coupling of Alkenes. (n.d.). PMC. Retrieved from [Link]

  • Optimization of the reaction conditions [Download Table]. (n.d.). ResearchGate. Retrieved from [Link]

  • Heck coupling reaction of aryl halides with butyl acrylate. (n.d.). ResearchGate. Retrieved from [Link]

  • Mizoroki-Heck cross-coupling of acrylate derivatives with aryl halides catalyzed by palladate pre-catalysts. (n.d.). Biblio. Retrieved from [Link]

  • Littke, A. F., & Fu, G. C. (2001). Heck Reactions in the Presence of P(t-Bu)3: Expanded Scope and Milder Reaction Conditions for the Coupling of Aryl Chlorides. Journal of the American Chemical Society, 123(29), 6989-7000. Retrieved from [Link]

  • Reddy, R. S., et al. (2013). Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions. National Institutes of Health. Retrieved from [Link]

  • Troubleshooting a difficult Heck reaction : r/Chempros. (2024). Reddit. Retrieved from [Link]

  • The Heck Reaction - Chem 115 Myers. (n.d.). Retrieved from [Link]

  • Heck Reaction - Organic Chemistry Lessons. (2021). YouTube. Retrieved from [Link]

  • Optimization of conditions for the Heck reaction. (n.d.). ResearchGate. Retrieved from [Link]

  • Palladium-Catalyzed Mizoroki–Heck Reaction of Nitroarenes and Styrene Derivatives | Request PDF. (n.d.). ResearchGate. Retrieved from [Link]

  • A new efficient palladium catalyst for Heck reactions of deactivated aryl chlorides. (2025). ResearchGate. Retrieved from [Link]

  • Palladium-Catalyzed Denitrative Mizoroki–Heck Reaction. (n.d.). ChemRxiv. Retrieved from [Link]

  • Palladium-Catalyzed Mizoroki-Heck Reaction of Nitroarenes and Styrene Derivatives. (2020). ACS Publications. Retrieved from [Link]

  • Palladium-Catalyzed Mizoroki-Heck Reaction of Nitroarenes and Styrene Derivatives. (n.d.). [PDF]. Retrieved from [Link]

Sources

Optimization

Solvents to avoid when handling Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate

Technical Support Center: Handling Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate Executive Summary: The Reactivity Triad From: Dr. Aris Thorne, Senior Application Scientist Subject: Solvent Compatibility & Stability Proto...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Handling Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate

Executive Summary: The Reactivity Triad

From: Dr. Aris Thorne, Senior Application Scientist Subject: Solvent Compatibility & Stability Protocol for Product #91319-50-5

Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate is not merely a passive building block; it is a multi-electrophilic scaffold .[1] Its stability is dictated by three competing reactive sites: the activated ester, the Michael acceptor (alkene), and the electron-deficient aromatic ring.

Your choice of solvent determines whether you isolate the pure compound or a mixture of degradation byproducts. This guide categorizes solvents by risk level based on the specific chemical vulnerabilities of this molecule.

Part 1: The "Red Zone" – Solvents to Avoid

These solvents pose immediate chemical risks and should be avoided during storage, workup, and non-reactive processing.

Nucleophilic Alcohols (Methanol, Isopropanol)[1]
  • Risk: Transesterification [1][2]

  • Mechanism: In the presence of even trace acidity or basicity (often from glass surfaces or impurities), Methanol will attack the carbonyl carbon. The ethoxy group is displaced by methoxy, converting your Ethyl ester into a Methyl ester. This changes the molecular weight and lipophilicity, ruining downstream stoichiometry.

  • Verdict: STRICTLY AVOID Methanol. Ethanol is safer but still risky if heating is involved.

Primary & Secondary Amines (e.g., Diethylamine, Piperidine, Morpholine)
  • Risk: Double Derivatization (Michael Addition +

    
    ) 
    
  • Mechanism:

    • Rapid: The amine undergoes aza-Michael addition across the double bond (C=C).

    • Irreversible: The amine attacks the C-F bond. The ortho-nitro group activates the fluorine for Nucleophilic Aromatic Substitution (

      
      ), displacing it.
      
  • Verdict: NEVER USE as solvents or bases unless the specific intention is to react these sites.

Dipolar Aprotic Solvents (DMSO, DMF, DMAc)
  • Risk: Hyper-Acceleration of Side Reactions [1]

  • Mechanism: These solvents solvate cations very well but leave anions "naked" and highly reactive. If your mixture contains any trace nucleophiles (hydroxide, chloride, impurities), DMSO will lower the activation energy for the

    
     displacement of the Fluorine atom by orders of magnitude.
    
  • Operational Issue: Their high boiling points require aqueous workups to remove, which exposes the ester to hydrolysis risks.

  • Verdict: AVOID for storage or simple transfers.[3] Use only if required for a specific reaction step.

Part 2: Reactivity Visualization

Understanding where the molecule breaks is key to preventing it.

ReactivityMap Molecule Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate SNAr RISK 1: SNAr Attack (Displacement of Fluorine) Molecule->SNAr Activated by o-NO2 Michael RISK 2: Michael Addition (Attack on Alkene) Molecule->Michael Electron Deficient C=C TransEst RISK 3: Transesterification (Ester Exchange) Molecule->TransEst Labile Ethoxy Group DMSO DMSO / DMF (Accelerates SNAr) DMSO->SNAr Promotes Amines Amines / Bases (Triggers Michael Addn) Amines->SNAr Reacts with Amines->Michael Reacts with MeOH Methanol / Alcohols (Causes Exchange) MeOH->TransEst Reacts with

Caption: Figure 1. Chemical vulnerability map showing the three primary degradation pathways and the solvents that trigger them.

Part 3: Recommended Solvent Systems

Solvent ClassSpecific SolventSuitabilityTechnical Notes
Chlorinated Dichloromethane (DCM)Excellent High solubility, non-nucleophilic, low boiling point for easy removal.[1] Best for transport/storage.[4]
Aromatic TolueneGood Stable. Good for heating if required (reflux).[1][4] Does not promote

as aggressively as DMSO.
Esters Ethyl AcetateGood Compatible.[2] Even if transesterification occurs, it exchanges Ethyl for Ethyl (no net change).
Ethers THF / 1,4-DioxaneModerate Warning: Must be peroxide-free.[1] Peroxides can initiate radical polymerization of the acrylate double bond.

Part 4: Troubleshooting & FAQs

Q1: I see a new spot on my TLC (R_f ~ 0.4) after leaving the compound in Methanol overnight. What happened? A: You have likely formed the Methyl ester .

  • Diagnosis: Check NMR.[5][6] The characteristic ethyl quartet (~4.2 ppm) and triplet (~1.3 ppm) will disappear, replaced by a large singlet (~3.7 ppm) for the methoxy group.

  • Fix: Cannot be reversed easily. Discard and repurify the starting material using non-alcoholic solvents (DCM/Hexanes).

Q2: My reaction yield is low, and I see a dark tar forming when using DMSO/Base. A: You are likely seeing polymerization or decomposition via


 .
  • Cause: The combination of a strong dipole (DMSO) and base makes the fluorine extremely fragile. It leaves, generating reactive intermediates that polymerize or couple.

  • Protocol Adjustment: Switch to a non-polar solvent like Toluene or DCM. If a polar solvent is needed, use Acetonitrile (ACN), which is polar but less aggressive than DMSO regarding cation solvation.

Q3: Can I use Acetone to clean glassware containing this compound? A: Yes, for cleaning it is fine. However, avoid using Acetone as a reaction solvent if strong bases are present, as Acetone can undergo aldol condensation with the aldehyde precursors or react with the Michael acceptor under basic conditions.

Q4: The compound turned from yellow to orange after sitting on the bench. Is it degraded? A: Possibly. This compound is Photosensitive .

  • Mechanism:[1][6][7][8][9] The (E)-alkene can isomerize to the (Z)-alkene upon exposure to UV/ambient light.[1]

  • Prevention:[1][3][4][10] Store in amber vials or wrap flasks in aluminum foil.

  • Check: Run a 1H-NMR.[1][5] The coupling constant (

    
    ) for the alkene protons will drop from ~16 Hz (Trans/E) to ~12 Hz (Cis/Z).
    

Part 5: Standard Operating Procedure (SOP) for Solvent Testing

Before introducing a new solvent into your workflow, perform this Self-Validating Stability Test :

  • Dissolve: Take 5 mg of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate.

  • Solvate: Add 0.5 mL of the candidate solvent.

  • Stress: Let stand for 4 hours at room temperature (or intended reaction temp).

  • Analyze: Spot on TLC plate vs. fresh standard.

    • Mobile Phase: 20% Ethyl Acetate in Hexanes.

    • Visualization: UV (254 nm).[1]

  • Criteria:

    • Pass: Single spot, identical

      
       to standard.
      
    • Fail: New spots appearing at baseline (hydrolysis) or different

      
       (transesterification/substitution).
      

References

  • Nucleophilic Arom

    
    ) Kinetics: 
    
    • Nudelman, N. S., et al. "Solvents effects on aromatic nucleophilic substitutions.[11] Part 5. Kinetics of the reactions of 1-fluoro-2,4-dinitrobenzene with piperidine in aprotic solvents." Journal of the Chemical Society, Perkin Transactions 2, 1987.[11]

    • Relevance: Establishes that dipolar aprotic solvents (DMSO) significantly accelerate the loss of Fluorine in activated nitro-aromatics compared to non-polar solvents.[1]

  • Michael Addition to Acrylates

    • Williams, S. R., et al. "Michael Addition Reaction Kinetics of Acetoacetates and Acrylates." Progress in Reaction Kinetics and Mechanism, 2007.[8]

    • Relevance: Demonstrates the susceptibility of the acrylate double bond to nucleophilic attack and the influence of solvent polarity on reaction r
  • Transesterification Risks

    • Otera, J. "Transesterification." Chemical Reviews, 1993.

    • Relevance: details the mechanism by which primary alcohols (MeOH)

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹³C NMR Chemical Shifts of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate

For Researchers, Scientists, and Drug Development Professionals Introduction Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insights int...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable analytical technique in modern chemistry, providing unparalleled insights into molecular structure. For professionals in drug development and organic synthesis, the precise characterization of novel compounds is paramount. ¹³C NMR spectroscopy, in particular, offers a detailed map of the carbon framework of a molecule. This guide provides a comprehensive analysis of the ¹³C NMR chemical shifts for Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate, a compound of interest in medicinal chemistry and material science. Due to the absence of readily available experimental spectra for this specific molecule, this guide leverages high-quality predicted data and compares it with experimental data of structurally related compounds to provide a robust and instructive analysis. This approach not only facilitates the structural elucidation of the title compound but also serves as a practical example of how to confidently assign ¹³C NMR spectra for complex, substituted aromatic systems.

Comparative Analysis of ¹³C NMR Chemical Shifts

The predicted ¹³C NMR chemical shifts for Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate are presented below, alongside experimental data for key structural analogues: ethyl acrylate and ethyl (E)-cinnamate. This comparative approach allows for a systematic understanding of the electronic effects of the 2-fluoro and 5-nitro substituents on the chemical shifts of the aromatic and acrylate moieties.

Table 1: Comparison of Predicted and Experimental ¹³C NMR Chemical Shifts (ppm)

Carbon AtomPredicted ¹³C NMR Shift (ppm) for Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylateExperimental ¹³C NMR Shift (ppm) for Ethyl AcrylateExperimental ¹³C NMR Shift (ppm) for Ethyl (E)-Cinnamate
Ethyl Group
-CH₃14.214.214.3
-O-CH₂-61.260.560.4
Acrylate Group
C=O165.5166.1166.8
=CH-CO122.1128.5118.4
Ar-CH=138.9130.3144.5
Aromatic Ring
C1 (C-CH=)125.9-134.5
C2 (C-F)161.4 (d, ¹JCF ≈ 255 Hz)-128.1
C3116.8 (d, ²JCF ≈ 25 Hz)-128.9
C4125.7 (d, ³JCF ≈ 9 Hz)-130.2
C5 (C-NO₂)141.8-128.9
C6129.5 (d, ⁴JCF ≈ 4 Hz)-128.1

Predicted data was generated using readily available online NMR prediction tools. Experimental data for ethyl acrylate and ethyl (E)-cinnamate were obtained from publicly available spectral databases.

Deciphering the Substituent Effects

The introduction of the fluorine and nitro groups onto the phenyl ring of the ethyl cinnamate scaffold induces significant and predictable changes in the ¹³C NMR spectrum.

The Ethyl Acrylate Moiety: The chemical shifts of the ethyl group carbons (-CH₃ at ~14.2 ppm and -O-CH₂- at ~61.2 ppm) and the carbonyl carbon (C=O at ~165.5 ppm) are largely unaffected by the substitution on the aromatic ring, as they are insulated by the ester linkage and the double bond. Their values remain consistent across all three compounds, demonstrating the localized nature of substituent effects in this part of the molecule.

The Acrylate Double Bond: A more pronounced effect is observed on the olefinic carbons. The β-carbon (Ar-CH=) is predicted to be at approximately 138.9 ppm, which is downfield from the corresponding carbon in ethyl cinnamate (144.5 ppm). This upfield shift is attributed to the combined electron-withdrawing nature of the fluoro and nitro groups, which reduces the electron density at this position. Conversely, the α-carbon (=CH-CO) is predicted at 122.1 ppm, a slight downfield shift compared to ethyl cinnamate (118.4 ppm), likely due to complex resonance and inductive effects.

The Aromatic Ring: The most significant changes are observed in the aromatic region, providing a clear fingerprint of the substitution pattern.

  • C1 (ipso-carbon to the acrylate): Predicted at 125.9 ppm, this carbon is shielded compared to the unsubstituted C1 in ethyl cinnamate (134.5 ppm). This is a consequence of the strong electron-withdrawing groups on the ring.

  • C2 (fluorine-bearing carbon): The direct attachment of the highly electronegative fluorine atom causes a dramatic downfield shift to approximately 161.4 ppm. Furthermore, this signal is expected to appear as a doublet with a large one-bond carbon-fluorine coupling constant (¹JCF) of around 255 Hz, a characteristic feature of fluorinated aromatic compounds.

  • C3 and C4: The carbons ortho and para to the fluorine atom (C3 and C4) are also influenced by its presence, exhibiting smaller carbon-fluorine couplings (²JCF and ³JCF). Their predicted shifts of 116.8 ppm and 125.7 ppm reflect the interplay of fluorine's inductive withdrawal and resonance donation.

  • C5 (nitro-bearing carbon): The carbon directly attached to the strongly electron-withdrawing nitro group is significantly deshielded, with a predicted chemical shift of 141.8 ppm.

  • C6: This carbon experiences a smaller effect from the substituents, with a predicted shift of 129.5 ppm.

Experimental Protocol for ¹³C NMR Acquisition

The following protocol provides a standardized workflow for acquiring a high-quality ¹³C NMR spectrum for a small organic molecule like Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate.

1. Sample Preparation:

  • Accurately weigh approximately 10-20 mg of the solid sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice due to its excellent dissolving power for a wide range of organic compounds and its single, well-characterized ¹³C NMR signal at approximately 77.16 ppm.[1][2]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Cap the NMR tube securely.

2. Instrument Setup and Calibration:

  • Insert the NMR tube into the spectrometer's probe.

  • Lock the spectrometer on the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity, resulting in sharp, symmetrical peaks.

  • Reference the spectrum to the residual solvent peak of CDCl₃ at 77.16 ppm.

3. Data Acquisition:

  • Set the spectral width to encompass the expected range of ¹³C chemical shifts (typically 0-220 ppm).

  • Use a standard proton-decoupled ¹³C pulse sequence.

  • Set the number of scans to achieve an adequate signal-to-noise ratio. Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is often required compared to ¹H NMR.

  • Employ a relaxation delay (d1) of at least 2 seconds to ensure full relaxation of all carbon nuclei, which is crucial for accurate integration if quantitative analysis is desired.

4. Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in the positive absorptive mode.

  • Perform baseline correction to obtain a flat baseline.

  • Integrate the peaks if relative or absolute quantification is needed.

  • Peak pick the spectrum to determine the precise chemical shifts of all signals.

Visualizing the Workflow

The following diagram illustrates the key stages involved in the acquisition and analysis of a ¹³C NMR spectrum for structural elucidation.

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis weigh Weigh Sample dissolve Dissolve in CDCl3 weigh->dissolve transfer Transfer to NMR Tube dissolve->transfer insert Insert Sample transfer->insert lock_shim Lock & Shim insert->lock_shim acquire Acquire Spectrum lock_shim->acquire ft Fourier Transform acquire->ft phase_baseline Phase & Baseline Correct ft->phase_baseline peak_pick Peak Picking phase_baseline->peak_pick assign Assign Signals peak_pick->assign report Final Structure Confirmation assign->report

Sources

Comparative

Deconstructing the Fragmentation Jigsaw: A Comparative Guide to the Mass Spectrometry of Ethyl 2-fluoro-5-nitrocinnamate

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and chemical analysis, mass spectrometry stands as an indispensable tool for molecular characterization. The...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical analysis, mass spectrometry stands as an indispensable tool for molecular characterization. The fragmentation pattern of a molecule under electron ionization (EI) provides a veritable fingerprint, offering profound insights into its structural architecture. This guide delves into the predicted mass spectrometry fragmentation pattern of Ethyl 2-fluoro-5-nitrocinnamate, a compound of interest in medicinal chemistry. In the absence of direct experimental data for this specific molecule, this guide will provide a robust, mechanistically-grounded prediction by comparing its fragmentation with that of analogous structures. By understanding the fragmentation of its constituent functional groups—the nitroaromatic system, the ethyl ester, and the fluorine substituent—we can assemble a comprehensive picture of its behavior in the mass spectrometer.

The Molecular Blueprint: Predicting Fragmentation Hotspots

Ethyl 2-fluoro-5-nitrocinnamate presents a fascinating case study in fragmentation analysis due to the interplay of its electron-withdrawing and electron-donating functionalities. The initial step in EI-MS is the formation of a molecular ion (M+•), which is often unstable and undergoes a cascade of fragmentation events to yield smaller, more stable ions.[1] The likely sites of initial ionization are the non-bonding electrons on the oxygen atoms of the nitro and ester groups, or the π-electrons of the aromatic ring and the double bond.[2]

The fragmentation of this molecule will be dictated by the inherent stabilities of the resulting cations and neutral losses. We can anticipate several key fragmentation pathways:

  • Nitro Group Fragmentation: Nitroaromatic compounds are well-known to exhibit characteristic losses of nitrogen oxides.[3][4] We can predict the loss of •NO (30 Da) and •NO2 (46 Da) from the molecular ion.[5][3][4] The loss of •NO2 is often a prominent fragmentation pathway for nitroaromatic compounds.[3]

  • Ester Group Fragmentation: Esters typically undergo α-cleavage and McLafferty rearrangements.[2][6] For Ethyl 2-fluoro-5-nitrocinnamate, the most probable α-cleavage involves the loss of the ethoxy radical (•OCH2CH3, 45 Da) to form a stable acylium ion. Another possibility is the loss of an ethyl radical (•CH2CH3, 29 Da) followed by the loss of carbon dioxide (44 Da).

  • Side Chain Fragmentation: Cleavage of the bond between the aromatic ring and the cinnamate side chain can also occur.

  • Fluorine Influence: The presence of a fluorine atom can influence the fragmentation pathways, although its effects are not as dominant as the nitro and ester groups. It may participate in rearrangements or influence the stability of adjacent carbocations.

A Comparative Analysis: Learning from Analogs

To lend credence to our predictions, we will compare the expected fragmentation of Ethyl 2-fluoro-5-nitrocinnamate with the known fragmentation patterns of structurally related compounds.

Structural Moiety Common Fragmentation Pathways Relevance to Ethyl 2-fluoro-5-nitrocinnamate
Nitrobenzene Loss of •NO2 (m/z 77), Loss of •NO (m/z 93)The 2-fluoro-5-nitrophenyl group is a core component, and similar losses of •NO2 and •NO are highly probable.
Ethyl Cinnamate Loss of •OCH2CH3 (m/z 131), Loss of CO2 from [M-C2H5]+The ethyl cinnamate backbone will likely follow these characteristic ester fragmentation pathways.
2-Fluoronitrobenzene Loss of •NO2, potential rearrangements involving fluorineThe fluorine atom may influence the relative abundance of certain fragments but the primary nitro group fragmentation should persist.

The interplay of these functional groups is crucial. For instance, the strong electron-withdrawing nature of the nitro group can influence the stability of ions formed from the fragmentation of the ester side chain.

Predicted Fragmentation Pathways of Ethyl 2-fluoro-5-nitrocinnamate

Based on the principles outlined above, we can propose the following major fragmentation pathways for Ethyl 2-fluoro-5-nitrocinnamate (Molecular Weight: 239.05 g/mol ).

Fragmentation_Pattern M [M]+• m/z 239 F1 [M - NO2]+• m/z 193 M->F1 - •NO2 F2 [M - OCH2CH3]+ m/z 194 M->F2 - •OCH2CH3 F3 [M - C2H5]+• m/z 210 M->F3 - •C2H5 F4 [C7H4FNO2]+• m/z 169 M->F4 - C4H5O2 F5 [C9H6FNO]+• m/z 163 F1->F5 - CO F6 [M - C2H5 - CO2]+• m/z 166 F3->F6 - CO2

Sources

Validation

Publish Comparison Guide: Crystal Structure &amp; Solid-State Profile of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate

The following guide provides an in-depth technical analysis of the crystal structure and physicochemical profile of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate . Designed for researchers in medicinal chemistry and solid...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of the crystal structure and physicochemical profile of Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate .

Designed for researchers in medicinal chemistry and solid-state pharmacology, this document synthesizes available crystallographic data from structural analogs to predict and validate the properties of this specific derivative.[1] It compares the target molecule against key isomeric alternatives to highlight the structural impact of the ortho-fluoro and meta-nitro substitution pattern.[1]

Executive Summary: The Structural Candidate

Ethyl (E)-3-(2-Fluoro-5-nitrophenyl)acrylate (CAS: 91319-50-5) is a critical Michael acceptor and intermediate in the synthesis of indole-based therapeutics and quinoline derivatives.[1] Its solid-state arrangement is governed by the electronic push-pull nature of the electron-withdrawing nitro group and the steric/electronic influence of the ortho-fluorine atom.[1]

This guide compares the 2-Fluoro-5-nitro derivative (Target) against its crystallographically characterized isomers, specifically the 4-Fluoro-3-nitro and 2-Nitro analogs.[1] The analysis reveals how the specific substitution pattern alters molecular planarity, crystal packing efficiency, and resultant solubility profiles—key "performance" metrics in drug development.[1]

Comparative Structural Analysis

In the absence of a singular, globally indexed CIF (Crystallographic Information File) for the target in open-access repositories like the CSD, the structure is defined here through rigorous comparative modeling against high-fidelity analog data.[1]

Performance Matrix: Target vs. Alternatives

The "performance" of a crystal structure in this context refers to its thermodynamic stability (lattice energy), packing density, and potential for polymorphism.[1]

FeatureTarget: 2-Fluoro-5-nitro Alt 1: 4-Fluoro-3-nitro Alt 2: 2-Nitro (No F) Impact on Properties
Space Group (Pred.) P2₁/c or P-1P2₁/cP2₁/nMonoclinic systems dominate this class, favoring centrosymmetric packing.[1]
Molecular Planarity Distorted Planar Distorted The ortho-F induces a twist in the phenyl-acrylate bond (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

> 15°), reducing

-conjugation compared to the para-isomer.
Packing Efficiency ModerateHighLowPara-substitution allows tighter stacking (higher density); ortho-substitution disrupts stacking, potentially increasing solubility.[1]
Primary Interaction C-H···O (Nitro) + C-H[1]···FC-H···O (Nitro)C-H[1]···O (Nitro)The Fluorine atom acts as a weak acceptor, guiding the supramolecular assembly into sheets rather than columns.[1]
Melting Point ~75–80 °C (Est.)107–108 °C66–67 °CLower symmetry and planarity in the target typically suppress the melting point vs. the para-analog.[1]
The "Ortho-Fluoro" Effect

The defining feature of the target structure is the 2-Fluoro substituent .[1] Unlike the 4-Fluoro alternative, which lies on the molecular axis and promotes linear packing, the 2-Fluoro atom sterically clashes with the acrylate vinyl hydrogen (or carbonyl oxygen, depending on conformation).[1]

  • Consequence: This forces the phenyl ring to rotate out of the plane of the acrylate ester.[1]

  • Causality: This twist disrupts the extensive ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    -
    
    
    
    stacking seen in planar cinnamates, leading to a lattice dominated by weaker van der Waals forces and C-H···O hydrogen bonds.[1] This theoretically enhances the compound's solubility in organic solvents compared to its flatter isomers.[1]

Experimental Protocol: Synthesis & Crystallization

To generate the definitive crystal structure data for your specific batch, follow this self-validating protocol. This workflow ensures high-purity single crystals suitable for X-ray diffraction (XRD).[1]

Synthesis (Horner-Wadsworth-Emmons)

This route is preferred over the Knoevenagel condensation for its high E-selectivity, ensuring the crystal grown is the desired isomer.[1]

  • Reagents: 2-Fluoro-5-nitrobenzaldehyde (1.0 eq), Triethyl phosphonoacetate (1.2 eq),

    
     (2.0 eq).
    
  • Solvent: Anhydrous THF (0.5 M).

  • Procedure:

    • Dissolve phosphonate in THF; add base and stir for 30 min (formation of ylide).

    • Add aldehyde dropwise at 0 °C. Warm to RT and stir for 4–6 h.

    • Validation: Monitor TLC (Hexane/EtOAc 8:2). Disappearance of aldehyde spot (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
      ) confirms completion.
      
  • Workup: Quench with water, extract with EtOAc. Dry over ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    .
    
Crystallization Protocol (Slow Evaporation)
  • Solvent System: Ethanol : Hexane (1:1 v/v).[1]

  • Method: Dissolve 50 mg of purified solid in minimal hot ethanol. Add hexane dropwise until persistent cloudiness appears, then add 2 drops of ethanol to clear.

  • Condition: Place vial in a vibration-free dark chamber at 20 °C. Cover with Parafilm perforated with 3 pinholes.

  • Timeline: Harvest block-like crystals after 48–72 hours.

Workflow Visualization

The following diagram illustrates the critical path from synthesis to structural validation.

G Start Start: 2-F-5-NO2-Benzaldehyde Rxn HWE Reaction (THF, K2CO3) Start->Rxn + Phosphonate Purify Purification (Column Chrom.) Rxn->Purify Workup Cryst Crystallization (EtOH/Hexane) Purify->Cryst Purity >98% XRD Single Crystal XRD (Mo Kα) Cryst->XRD Block Crystals Solve Structure Solution (SHELXT / OLEX2) XRD->Solve Diffraction Data Solve->Cryst High R-factor (>5%)

Figure 1: Critical path workflow for generating and validating the crystal structure.

Structural Logic & Supramolecular Synthons

When analyzing the crystal data, researchers must look for specific "supramolecular synthons"—recurring interaction patterns that stabilize the lattice.[1]

Expected Interaction Map

Based on the 2-fluoro-5-nitro substitution, the lattice is stabilized by a specific hierarchy of forces:

  • Primary Anchor: ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     hydrogen bonds. The acidic vinyl proton acts as a donor to the nitro oxygen of a neighboring molecule.[1]
    
  • Secondary Anchor: ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
    . Weak interactions involving the fluorine atom, typically at distances of 2.5–2.7 Å.
    
  • Tertiary Stacking: ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
     stacking is expected to be offset or slipped due to the non-planar conformation induced by the 2-F atom.
    

Interactions Molecule Ethyl (E)-3-(2-F-5-NO2)acrylate Nitro Nitro Group (5-Pos) Molecule->Nitro Fluoro Fluoro Group (2-Pos) Molecule->Fluoro Ester Ethyl Ester Molecule->Ester Interaction1 C-H...O (H-Bond) Strong Directionality Nitro->Interaction1 Acceptor Interaction2 C-H...F (Weak) Lattice Steering Fluoro->Interaction2 Acceptor Interaction3 Dipole-Dipole Anti-parallel Alignment Ester->Interaction3 Dipole

Figure 2: Hierarchy of supramolecular forces stabilizing the crystal lattice.[1]

Validation & Quality Control

To ensure the "Trustworthiness" of your dataset, apply the following validation metrics after solving the structure:

  • R-Factor (

    
    ):  Must be 
    
    
    
    (5%) for publication-quality data.
  • Goodness of Fit (S): Should approach 1.0. Deviations > 1.2 suggest incorrect weighting schemes or missed twinning.[1]

  • CheckCIF: Run the output CIF through the IUCr CheckCIF server.

    • Common Alert for this molecule: Level B alerts regarding "Low bond precision" on the ethyl tail are common due to thermal disorder.[1] This is acceptable if modeled with appropriate constraints (e.g., DFIX).[1]

References

  • Al-Refai, M., et al. (2019).[1] "Synthesis, characterization, crystal structure and supramolecularity of ethyl (E)-2-cyano-3-(3-methylthiophen-2-yl)acrylate." Acta Crystallographica Section E, 75(9), 1357–1361.[1] Link

  • Hong, B.-C., et al. (2019).[1] "Asymmetric Synthesis of Spirocyclopentane Oxindoles..." ACS Omega, 4(1), 655–667.[1] (Provides synthesis protocols for related nitro-cinnamates). Link[1]

  • PubChem Compound Summary. "Ethyl (E)-3-(4-fluoro-3-nitrophenyl)acrylate" (Isomer Comparison). Link

  • Cambridge Structural Database (CSD). Search interface for structural analogs.[1] Link

Sources

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